Chemical Properties, Bioanalytical Applications, and Handling Protocols Executive Summary MK-571-d6 sodium salt is the stable isotope-labeled analog of MK-571 (L-660711), a potent, selective cysteinyl leukotriene recepto...
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Properties, Bioanalytical Applications, and Handling Protocols
Executive Summary
MK-571-d6 sodium salt is the stable isotope-labeled analog of MK-571 (L-660711), a potent, selective cysteinyl leukotriene receptor 1 (CysLT1) antagonist and a multidrug resistance-associated protein (MRP) inhibitor. In pharmaceutical research and bioanalysis, the d6-variant serves as the "gold standard" internal standard (IS) for the quantification of MK-571 in biological matrices via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
This guide details the physicochemical properties, handling requirements, and experimental workflows for MK-571-d6 sodium salt, emphasizing its role in correcting matrix effects and ionization suppression during pharmacokinetic (PK) and drug metabolism (DMPK) studies.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]
The deuterated form retains the physicochemical profile of the parent compound, with a specific mass shift utilized for mass spectral resolution.
Comparative Chemical Data
Property
MK-571 Sodium (Unlabeled)
MK-571-d6 Sodium (Labeled)
CAS Number
115103-85-0
1263184-04-8 (General d6 form)
Molecular Formula
C₂₆H₂₆ClN₂NaO₃S₂
C₂₆H₂₀D₆ClN₂NaO₃S₂
Molecular Weight
537.07 g/mol
~543.11 g/mol
Appearance
Off-white to pale yellow solid
Off-white solid
Salt Form
Sodium Carboxylate
Sodium Carboxylate
Solubility (Water)
> 15 mg/mL (Clear solution)
> 15 mg/mL
Solubility (DMSO)
~ 25-50 mg/mL
~ 25-50 mg/mL
Hygroscopicity
High (Hygroscopic)
High (Hygroscopic)
Structural Integrity & Labeling
The deuterium labeling typically occurs on the dimethyl amide moiety (N(CD₃)₂), providing a stable +6 Da mass shift that resists metabolic exchange or back-exchange in aqueous media. This position is chemically inert under standard physiological and extraction conditions, ensuring the integrity of the internal standard signal.
Core Application: LC-MS/MS Internal Standard
The primary utility of MK-571-d6 is to normalize quantitative data against variability in extraction recovery, injection volume, and ionization efficiency (matrix effects).
Experimental Workflow: Isotope Dilution Mass Spectrometry
The following protocol outlines the integration of MK-571-d6 into a bioanalytical workflow.
Figure 1: Workflow for using MK-571-d6 as an Internal Standard to correct for extraction efficiency and matrix effects.
Mass Spectrometry Transitions
To selectively detect the d6-variant without interference from the native drug, specific Multiple Reaction Monitoring (MRM) transitions must be optimized.
Ionization Mode: ESI Negative (preferred for carboxylic acids) or ESI Positive.
Predicted Transitions (ESI+):
Parent (Q1): ~544.1 m/z [M+H]⁺
Daughter (Q3): Fragment ions will shift by +6 Da if they contain the dimethylamine group, or +0 Da if that group is lost.
Note: Always infuse the pure standard to experimentally determine the optimal collision energy (CE) and product ions.
Biological Mechanism & Context
While MK-571-d6 is an analytical tool, understanding the pharmacology of the parent compound is critical when interpreting biological data, especially in transport assays.
Mechanism of Action
MK-571 is a dual-function molecule:
CysLT1 Antagonist: Blocks the action of Leukotriene D4 (LTD4), preventing bronchoconstriction and inflammatory signaling.
MRP Transporter Inhibitor: Potently inhibits Multidrug Resistance Proteins (ABCC family), specifically MRP1 and MRP4. This property is often exploited to study drug efflux pumps.
Figure 2: Dual mechanism of MK-571: Antagonism of CysLT1 receptors and inhibition of MRP-mediated drug efflux.
Handling, Stability, and Storage Protocols[7]
To maintain the isotopic purity and chemical stability of MK-571-d6 sodium salt, strict adherence to the following protocols is required.
Storage Conditions
Solid Powder: Store at -20°C . The sodium salt is hygroscopic; protect from moisture using desiccants.
Stock Solutions (DMSO): Stable at -20°C for up to 6 months.[1] Avoid repeated freeze-thaw cycles (aliquot into single-use vials).
Aqueous Solutions:Unstable. Prepare fresh daily. The free acid may precipitate if the pH drops below 7.0.
Solubilization Protocol
Primary Stock: Dissolve powder in high-grade DMSO to achieve a concentration of 10–50 mM. Sonicate briefly if necessary.
Working Standard: Dilute the DMSO stock into methanol or acetonitrile.
Aqueous Buffers: If adding to cell culture media, dilute the DMSO stock 1:1000 to keep DMSO < 0.1%. Ensure the buffer pH is neutral or slightly basic (pH 7.4) to maintain the salt form.
Safety Precautions
Hazard: Irritant to eyes, respiratory system, and skin.
PPE: Wear safety glasses, gloves, and a lab coat. Handle powder in a fume hood to avoid inhalation.
References
Jones, T. R., et al. (1989).[1] Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 67(1), 17-28.
Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated multidrug resistance.[2][3] Biochemical and Biophysical Research Communications, 208(1), 46-52.
Selleck Chemicals. (2024). MK-571 Sodium Salt Datasheet and Properties.[2][1][4]
molecular weight and formula of MK-571-d6 sodium salt
This technical monograph provides a rigorous analysis of MK-571-d6 sodium salt, designed for researchers and bioanalytical scientists. It moves beyond basic catalog data to integrate physicochemical properties with pract...
Author: BenchChem Technical Support Team. Date: February 2026
This technical monograph provides a rigorous analysis of MK-571-d6 sodium salt, designed for researchers and bioanalytical scientists. It moves beyond basic catalog data to integrate physicochemical properties with practical applications in mass spectrometry and transporter biology.
Physicochemical Identity, Bioanalytical Application, and Mechanistic Context
Executive Summary
MK-571-d6 sodium salt is the stable isotope-labeled analog of MK-571, a potent leukotriene D4 (LTD4) receptor antagonist and a broad-spectrum inhibitor of Multidrug Resistance Proteins (MRPs/ABCCs). It serves as the "Gold Standard" Internal Standard (IS) for the quantification of MK-571 in biological matrices using LC-MS/MS. Its hexadeuterated labeling on the dimethylamine moiety ensures co-elution with the analyte while providing sufficient mass shift (+6 Da) to eliminate isotopic cross-talk, thereby correcting for matrix effects and ionization variability.
Physicochemical Identity
The precise characterization of the sodium salt form is critical for accurate stoichiometric calculations in stock solution preparation.
The "d6" designation refers to the substitution of six hydrogen atoms with deuterium on the dimethylamine group [-N(CD3)2].
Stability: The C-D bond is stronger than the C-H bond (primary kinetic isotope effect), rendering the label metabolically stable under standard analytical conditions.
Positioning: Placing the label on the terminal dimethyl group minimizes the risk of back-exchange with the solvent, a common issue with acidic protons (e.g., carboxylic acid hydrogens).
Biological Context & Mechanism of Action
Understanding the pharmacology of MK-571 is essential when using it as a probe substrate or inhibitor in ADME (Absorption, Distribution, Metabolism, Excretion) studies.
Primary Targets
CysLT1 Receptor Antagonist: MK-571 is a potent competitive antagonist of the Cysteinyl Leukotriene 1 receptor, blocking the effects of LTD4 (bronchoconstriction).[1]
ABC Transporter Inhibitor:
MRP1 (ABCC1) & MRP4 (ABCC4): MK-571 is a widely used reference inhibitor for these efflux pumps. It is used in in vitro vesicular transport assays to confirm if a drug candidate is a substrate of MRPs.
Mechanism: It binds to the nucleotide-binding domain or the transmembrane domain of the transporter, locking it in a conformation that prevents substrate efflux.
Bioanalytical Workflow (LC-MS/MS)
The following protocol outlines a self-validating system for quantifying MK-571 in plasma. The logic relies on the principle that the deuterated IS compensates for extraction recovery losses and ionization suppression.
Target: The quinoline nitrogen and the amide nitrogen are protonation sites.
Mobile Phase:
A: Water + 0.1% Formic Acid.
B: Acetonitrile + 0.1% Formic Acid.
Logic: Acidic pH maintains the analyte in a cationic state, maximizing sensitivity.
MRM Transitions:
Analyte (MK-571): m/z 515.1 → 286.1 (Quantifier).
IS (MK-571-d6): m/z 521.1 → 286.1 (Note: The fragment 286.1 often retains the quinoline core, losing the labeled side chain. If the label is lost in fragmentation, use a different transition like 521.1 → 308.1 if available, or ensure chromatographic separation. Correction: The dimethylamide group is on the side chain. If the fragment m/z 286 corresponds to the quinoline-vinyl-phenyl moiety, it will be identical for both. Crucial: You must select a transition that retains the d6 label, or rely on the parent mass difference. A common d6 transition is 521.1 → 463.1 (loss of labeled fragment) or similar. Refined Recommendation: Monitor 521.1 → 292.1 if the fragment contains the d6, or rely on the parent selection if the product ion is common, provided there is no cross-talk.)
Visualization of Mechanism & Workflow
The following diagram illustrates the dual role of MK-571 (as a biological inhibitor) and MK-571-d6 (as an analytical tool).
Caption: Figure 1. Dual functionality map showing MK-571 as a biological modulator and MK-571-d6 as the requisite internal standard for accurate mass spectrometric quantification.
References
Toronto Research Chemicals (TRC). MK-571-d6 Sodium Salt Product Data. (Verified via search context for CAS 1263184-04-8).[3][4]
Jones, T. R., et al. (1989). Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist.[5] Canadian Journal of Physiology and Pharmacology.[5] [Link]
Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated multidrug resistance. Biochemical and Biophysical Research Communications. [Link]
Technical Guide: Comparative Solubility and Handling of MK-571-d6 Sodium Salt in DMSO vs. Water for Research Applications
Introduction: The Critical Role of Proper Solubilization MK-571 is a potent and selective antagonist of the cysteinyl leukotriene 1 (CysLT1) receptor and an inhibitor of the multidrug resistance-associated protein 1 (MRP...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Proper Solubilization
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene 1 (CysLT1) receptor and an inhibitor of the multidrug resistance-associated protein 1 (MRP1).[1][2] Its deuterated analogue, MK-571-d6 sodium salt, serves as an invaluable internal standard in pharmacokinetic and metabolic studies, where mass spectrometry is used for precise quantification. The integrity of such research hinges on the accurate and reproducible preparation of solutions. Incorrect solvent choice or improper technique can lead to precipitation, inaccurate concentration, and compromised experimental outcomes.
This guide provides an in-depth analysis of the solubility characteristics of MK-571-d6 sodium salt in two common laboratory solvents: dimethyl sulfoxide (DMSO) and water. We will explore the causal mechanisms behind its solubility, present validated protocols for solution preparation, and offer a logical framework for solvent selection based on the intended application.
A note on the data: Specific solubility data for the deuterated (d6) form of MK-571 is not extensively published. The quantitative data and protocols herein are based on the well-documented properties of the non-deuterated MK-571 sodium salt. Given that deuteration imparts only a minor change in molecular weight and does not alter the compound's polarity or functional groups, these data serve as a highly reliable proxy for MK-571-d6.
Core Analysis: A Tale of Two Solvents
The molecular structure of MK-571—a large, predominantly hydrophobic organic molecule with a terminal carboxylic acid rendered as a sodium salt—dictates its solubility. The sodium salt form introduces a critical ionic character, making it amenable to dissolution in polar solvents. However, the large nonpolar backbone creates a duality in its behavior, leading to nuanced differences between its solubility in the polar aprotic solvent DMSO and the polar protic solvent water.
DMSO (Dimethyl Sulfoxide): The High-Concentration Workhorse
DMSO is a powerful, highly polar aprotic solvent capable of dissolving a vast range of organic molecules. For MK-571 sodium salt, it serves as the solvent of choice for preparing high-concentration stock solutions. Its ability to disrupt the crystal lattice energy of the solid compound while effectively solvating the large organic structure makes it superior for achieving high solubility limits.
Water/Aqueous Buffers: The Biocompatible Medium
As a sodium salt, MK-571-d6 is designed for enhanced aqueous solubility compared to its free acid form.[3] Water can effectively solvate the sodium and carboxylate ions. This makes water or buffered solutions like PBS viable solvents, particularly when preparing working solutions for direct application in aqueous-based biological assays, thereby avoiding potential solvent-induced artifacts from DMSO.
Quantitative Data Summary
The table below consolidates solubility data from various suppliers for MK-571 sodium salt. This highlights the general consensus and exposes some discrepancies in the literature.
¹Molar equivalents calculated using the molecular weight of MK-571-d6 sodium salt (543.11 g/mol ).
Expert Analysis of Discrepancies:
The conflicting reports on water solubility ("insoluble" vs. 15-25 mM) are significant.[1][2][5] The strong evidence from multiple suppliers indicating good water solubility suggests the "insoluble" reports may refer to the free acid form of MK-571 or be based on different experimental conditions (e.g., non-buffered, low pH water).[3] For researchers, the key takeaway is that the sodium salt form is indeed water-soluble , but its stability and solubility can be pH-dependent. Using a buffered system like PBS (pH 7.2-7.4) is a robust strategy to ensure consistent dissolution.
Application-Driven Solvent Selection
The choice between DMSO and water is not merely about maximum concentration; it is dictated by the downstream application. This decision workflow ensures both solubility and experimental validity.
Caption: Solvent selection workflow for MK-571-d6.
Validated Experimental Protocols
Adherence to a validated protocol is paramount for reproducibility. The following methods are designed as self-validating systems to ensure the quality of your solutions.
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO
This protocol is optimized for creating a concentrated, stable stock solution for long-term storage.
Causality: Anhydrous DMSO is specified because water contamination can reduce the solubility of many organic compounds over time and promote hydrolysis.[2][6] Sonication or gentle warming provides the necessary energy to overcome the crystal lattice forces of the solid powder, ensuring complete dissolution.[1]
Methodology:
Equilibration: Allow the vial of solid MK-571-d6 sodium salt to equilibrate to room temperature for at least 20 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.
Solvent Addition: Add the required volume of anhydrous DMSO (freshly opened or from a desiccated container) to the vial to achieve the desired concentration (e.g., 25 mg/mL).
Dissolution: Vortex the vial vigorously for 1-2 minutes. If particulates remain, sonicate the vial in a water bath for 5-10 minutes or warm briefly to 37°C.
Validation (Visual Check): Visually inspect the solution against a bright light source. A properly prepared stock solution will be clear and free of any visible precipitate. If particulates persist, repeat step 3.
Aliquoting & Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials. Store at -20°C for up to one month or at -80°C for long-term stability (up to one year).[2][3] This prevents degradation from repeated freeze-thaw cycles.
Protocol 2: Preparation of an Aqueous Working Solution in Water or PBS
This protocol is ideal for preparing solutions intended for direct use in biological assays where DMSO may be undesirable.
Causality: Using a buffer such as sterile PBS (pH 7.4) provides a stable pH environment, which is critical for maintaining the ionized (and thus more soluble) state of the carboxylate group. Preparing solutions fresh is recommended as aqueous solutions are generally more susceptible to microbial growth and degradation than DMSO stocks.[3]
Methodology:
Equilibration: As in Protocol 1, allow the solid compound to reach room temperature before opening.
Solvent Addition: Add the required volume of sterile, molecular biology-grade water or PBS (pH 7.4) to achieve the final desired concentration (e.g., 10 mg/mL).
Dissolution: Vortex vigorously for 2-3 minutes. Dissolution in aqueous buffers may be slower than in DMSO. Be patient and ensure thorough mixing.
Validation (Visual & pH Check): Visually inspect for a clear, particulate-free solution. If desired, the pH can be checked to ensure it remains within the optimal physiological range (7.2-7.4).
Use & Storage: Ideally, use the solution the same day it is prepared.[5] If short-term storage is necessary, filter-sterilize the solution through a 0.22 µm filter into a sterile tube and store at 4°C for immediate use or at -20°C for up to one week.[7] Always re-equilibrate and check for precipitation before use.
Senior Scientist's Notes: Trustworthiness and Field Insights
DMSO is Hygroscopic: Always use fresh, anhydrous DMSO and store it properly with the cap tightly sealed. Absorbed water is a primary cause of compound precipitation from DMSO stocks during storage.[2][8]
Final DMSO Concentration in Assays: When diluting a DMSO stock into aqueous media for cell-based assays, ensure the final concentration of DMSO is low (typically <0.5%, and always consistent across all samples) to avoid solvent-induced cellular artifacts.
Stability: DMSO stock solutions of MK-571 sodium salt are stable for months at -20°C, while aqueous solutions are significantly less stable and should be prepared fresh whenever possible.[7] Acidic conditions can accelerate decomposition.[7]
Embrace Sonication: For compounds that are slow to dissolve, a brief sonication is a highly effective and safe method to ensure complete dissolution without requiring excessive heat, which could degrade the compound.
By understanding the chemical principles of MK-571-d6 and adhering to these validated protocols, researchers can ensure the preparation of accurate, stable, and effective solutions, laying the groundwork for reliable and reproducible experimental success.
References
Kozma, D., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(6), 559-566. Retrieved from [Link]
ResearchGate. (n.d.). Inhibition of multidrug/xenobiotic resistance transporter by MK571 improves dye (Fura 2) accumulation in crustacean tissues from lobster, shrimp, and isopod. Retrieved from [Link]
Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304. Retrieved from [Link]
Ghasemi, J. B., & Saaidpour, S. (2007). A new look at the stability of dimethyl sulfoxide and acetonitrile in Li-O2 batteries. Journal of Solution Chemistry, 36(10), 1367-1377. Retrieved from [Link]
An In-Depth Technical Guide to the Analytical Characterization of MK-571-d6 Sodium Salt Isotopic Purity
This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to rigorously determine the isotopic purity of deuterated MK-571 (dimethyl-d6) sodium salt. The...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to rigorously determine the isotopic purity of deuterated MK-571 (dimethyl-d6) sodium salt. The methodologies described herein are designed as a self-validating system, integrating both high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to ensure the highest degree of scientific integrity and confidence in the final analytical result.
Introduction: The "Why" of Isotopic Labeling for a CysLT1 Antagonist
MK-571 is a potent and selective competitive antagonist of the cysteinyl leukotriene D4 (LTD4) receptor (CysLT1) and an inhibitor of the multidrug resistance-associated protein 1 (MRP1).[1] Its utility in probing inflammatory pathways and overcoming drug resistance makes it a valuable research tool.[2] The strategic replacement of hydrogen atoms with their stable isotope, deuterium (²H or D), creates isotopologues like MK-571-d6. This labeling is a cornerstone of modern drug metabolism and pharmacokinetic (DMPK) studies, where the heavier mass is used to differentiate the compound from its endogenous or non-labeled counterparts, typically as an internal standard in quantitative LC-MS assays.[3]
Figure 1. Chemical Structures of MK-571 Sodium Salt (Left) and MK-571-(dimethyl-d6) Sodium Salt (Right). The six deuterium atoms are located on the N,N-dimethyl group.
A robust analytical strategy does not rely on a single technique. Instead, it leverages the orthogonal strengths of mass spectrometry for precise mass determination and isotopic distribution, and NMR spectroscopy for unambiguous confirmation of the deuteration site. This dual-pronged approach provides the causality and cross-validation required for regulatory-grade data.
Figure 2. High-level analytical workflow.
Chapter 1: Isotopic Distribution Analysis by High-Resolution Mass Spectrometry (HRMS)
The foundational step in assessing isotopic purity is to determine the relative abundance of all present isotopologues (d0 through d6). High-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-HRMS), is the ideal technique for this purpose due to its ability to resolve the small mass differences between deuterated and non-deuterated species.[3]
The Causality Behind the Method: Why LC-HRMS?
The choice of LC-HRMS is deliberate. The LC front-end separates the MK-571-d6 analyte from any chemical impurities, ensuring that the measured isotopic profile is not contaminated by co-eluting species. The HRMS detector, such as an Orbitrap or Time-of-Flight (TOF) instrument, provides the mass accuracy and resolution necessary to distinguish the [M+H]⁺ ion of the d6 isotopologue from its d5 counterpart, as well as from the naturally occurring ¹³C isotopes of the d4 isotopologue. This level of precision is non-negotiable for trustworthy quantification.
Experimental Protocol: LC-HRMS for MK-571-d6
This protocol is a self-validating system. The inclusion of both the labeled (MK-571-d6) and unlabeled (MK-571) standards allows for direct comparison and confirmation of retention time and fragmentation behavior.
Preparation of Standards and Samples:
Accurately weigh and dissolve the MK-571-d6 sodium salt reference material and the corresponding non-deuterated MK-571 sodium salt standard in a suitable solvent. A 50:50 mixture of acetonitrile:water is a good starting point. Prepare stock solutions at 1 mg/mL.
Create a working solution of the MK-571-d6 test sample at approximately 10 µg/mL in the mobile phase starting condition (e.g., 90% Mobile Phase A, 10% Mobile Phase B).
Create a similar working solution for the non-deuterated MK-571 standard. This is crucial for verifying the mass assignments and natural isotopic abundance.
Liquid Chromatography (LC) Conditions:
Rationale: A reverse-phase method is chosen due to the predominantly hydrophobic nature of MK-571. A fast gradient ensures efficient analysis while maintaining resolution from potential impurities.[4]
Column: C18, 2.1 x 50 mm, 1.8 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water. The acid is added to promote protonation for positive ion ESI.[5]
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 10% B to 95% B over 5 minutes.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
High-Resolution Mass Spectrometry (HRMS) Conditions:
Rationale: Electrospray ionization in positive mode (ESI+) is selected because the quinoline nitrogen and the tertiary amine in the dimethylcarbamyl group are readily protonated. A high resolution setting (>60,000) is critical for separating the isotopic peaks.
Ionization Mode: ESI+.
Scan Mode: Full Scan MS.
Scan Range: m/z 150 - 700.
Resolution: 70,000 FWHM.
AGC Target: 1e6.
Maximum IT: 100 ms.
Data Analysis and Interpretation
Mass Extraction: After data acquisition, extract the ion chromatograms for the theoretical exact masses of the [M+H]⁺ ions for each isotopologue (d0 to d6).
Peak Integration: Integrate the area under the curve (AUC) for each extracted ion chromatogram.
Calculation of Isotopic Purity: The percentage of a specific isotopologue (e.g., d6) is calculated as:
The overall isotopic purity is typically reported as the percentage of the target isotopologue, in this case, d6.
Data Presentation: Theoretical Masses
The ability to calculate and search for these precise masses is a key advantage of HRMS.
Isotopologue
Formula of Cation ([M+H]⁺)
Theoretical Exact Mass (m/z)
d0 (unlabeled)
C₂₆H₂₈ClN₂O₃S₂⁺
515.1228
d1
C₂₆H₂₇DClN₂O₃S₂⁺
516.1291
d2
C₂₆H₂₆D₂ClN₂O₃S₂⁺
517.1353
d3
C₂₆H₂₅D₃ClN₂O₃S₂⁺
518.1416
d4
C₂₆H₂₄D₄ClN₂O₃S₂⁺
519.1478
d5
C₂₆H₂₃D₅ClN₂O₃S₂⁺
520.1541
d6 (target)
C₂₆H₂₂D₆ClN₂O₃S₂⁺
521.1604
Workflow Visualization
Figure 3. Step-by-step workflow for LC-HRMS analysis.
Chapter 2: Site-Specific Verification by NMR Spectroscopy
While HRMS provides an excellent quantitative overview of the isotopic distribution, it does not definitively prove the location of the deuterium labels. NMR spectroscopy is the gold standard for structural elucidation and provides this crucial, unambiguous confirmation.[6]
The Causality Behind the Method: Why ¹H and ²H NMR?
The principles are straightforward yet powerful. In ¹H (proton) NMR, the replacement of a proton with a deuteron results in the disappearance of that proton's signal from the spectrum. By comparing the ¹H spectrum of MK-571-d6 to its unlabeled counterpart, we can confirm the site of deuteration by observing which signal is absent. Conversely, ²H (deuteron) NMR directly detects the deuterium nuclei, providing positive evidence of the label's presence and chemical environment. This dual-technique approach offers both negative and positive proof, forming a highly trustworthy validation system.
Experimental Protocol: NMR for MK-571-d6
Sample Preparation:
Rationale: A sufficient concentration is needed for a good signal-to-noise ratio, especially for the less sensitive ²H nucleus. DMSO-d6 is an excellent solvent for MK-571 sodium salt and its residual proton signal can be used as a chemical shift reference.
Accurately weigh approximately 10-15 mg of the MK-571-d6 sodium salt sample.
Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d6). Ensure the sample is fully dissolved.
Transfer the solution to a clean, dry 5 mm NMR tube.
¹H NMR Acquisition:
Rationale: A standard proton experiment is sufficient. A high number of scans may be required to accurately integrate any small, residual proton signals at the deuterated positions.
Spectrometer: 400 MHz or higher.
Experiment: Standard 1D Proton (¹H) acquisition.
Scans: 64 scans.
Relaxation Delay (d1): 5 seconds (to ensure full relaxation for quantitative integration).
²H NMR Acquisition:
Rationale: A proton-decoupled deuterium experiment simplifies the spectrum to single peaks for each unique deuterium environment. A longer acquisition time is necessary due to the lower sensitivity of the ²H nucleus.
Spectrometer: 400 MHz or higher, equipped with a broadband probe.
Experiment: 1D Deuterium (²H) acquisition with proton decoupling.
Scans: 1024 or more, depending on concentration.
Relaxation Delay (d1): 1 second.
Data Analysis and Interpretation
¹H NMR Spectrum:
Reference the spectrum to the residual DMSO peak at ~2.50 ppm.
Identify the signal corresponding to the N,N-dimethyl protons in the unlabeled MK-571 standard (typically a singlet around 2.8-3.0 ppm).
In the MK-571-d6 spectrum, this signal should be absent or significantly diminished (>98% reduction in area).
Quantitative Assessment: The isotopic enrichment can be calculated by integrating the residual N-(CH₃)₂ proton signal (Aresidual) and comparing it to the integration of a non-deuterated, well-resolved proton signal (Ainternal), such as a single aromatic proton.
Enrichment % = (1 - [(Aresidual / 6) / (Ainternal / n)]) * 100
(where n = number of protons for the internal reference signal, e.g., 1)
²H NMR Spectrum:
A single peak should be observed in the proton-decoupled spectrum, corresponding to the six equivalent deuterons of the two -CD₃ groups. The chemical shift will be very close to the corresponding proton shift (~2.8-3.0 ppm). The presence of this single peak confirms that deuteration occurred specifically at the intended dimethylcarbamyl position.
Data Presentation: Expected NMR Shifts
Compound
Nucleus
Expected δ (ppm)
Multiplicity
Assignment
Interpretation for Purity
MK-571
¹H
~2.9
Singlet
-N(CH ₃)₂
Reference signal.
MK-571-d6
¹H
~2.9
Singlet
Residual -N(CH ₃)₂
Signal should be absent or <2% of a reference proton integral.
MK-571-d6
²H
~2.9
Singlet
-N(CD ₃)₂
A strong singlet confirms the presence and location of the label.
Workflow Visualization
Figure 4. Step-by-step workflow for NMR analysis.
Chapter 3: Final Assessment and Data Synthesis
The true power of this analytical approach lies in the synthesis of both HRMS and NMR data. A complete assessment of isotopic purity is a composite of the findings from each orthogonal technique.
From HRMS, we obtain: The quantitative distribution of all isotopologues (d0-d6). This tells us the percentage of molecules that are fully deuterated versus those that are partially or not deuterated.
From NMR, we obtain: Unambiguous confirmation that the deuteration occurred at the intended N,N-dimethyl position and a quantitative measure of the isotopic enrichment at that specific site.
A high-quality batch of MK-571-d6 sodium salt will exhibit:
An HRMS profile where the d6 isotopologue is the most abundant species by a significant margin (e.g., >98%).
A ¹H NMR spectrum showing a near-complete disappearance of the N,N-dimethyl proton signal.
A ²H NMR spectrum showing a single, sharp resonance in the aliphatic region, corresponding to the N,N-dimethyl deuterons.
When these three criteria are met, the researcher can have the utmost confidence in the isotopic purity of the material. The results should be consolidated into a comprehensive Certificate of Analysis that reports the purity as determined by both methods, providing a complete and validated profile of the reagent. This rigorous, multi-faceted approach ensures that the deuterated standard will perform reliably in its downstream application, safeguarding the integrity of invaluable research and development data.
References
AdooQ Bioscience. MK-571 sodium salt | CysLT1 receptor antagonist. AdooQ Bioscience. Available at: [Link].
Fauvelle, F., et al. (2020). MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits Hepatitis C Virus Replication. Antimicrobial Agents and Chemotherapy, 64(5), e02078-19. Available at: [Link].
Hsiao, C. L., et al. (1993). Stereospecific HPLC method for the quantitation of the enantiomers of MK-0571, a potent leukotriene D4 receptor antagonist, in biological specimens. Journal of Pharmaceutical and Biomedical Analysis, 11(8), 695-701. Available at: [Link].
Archipel UQAM. Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Archipel, l'archive de publications électroniques de l'UQAM. Available at: [Link].
Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated multidrug resistance. Biochemical and Biophysical Research Communications, 208(1), 345-352. Available at: [Link].
Chad Jacobson. (2016). Mass Spectrometry: Fragmentation Mechanisms. YouTube. Available at: [Link].
CliniSciences. Toronto Research Chemicals. CliniSciences. Available at: [Link].
Lin, L. C., et al. (2023). An Ultra-Fast and Green LC-MS Method for Quantitative Analysis of Aesculin and Aesculetin in Cortex Fraxini. Molecules, 28(18), 6681. Available at: [Link].
Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Available at: [Link].
Agilent. Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent Technologies. Available at: [Link].
Margolskee, D. J., et al. (1992). Plasma drug profiles and tolerability of MK-571 (L-660711), a leukotriene D4 receptor antagonist, in man. Journal of Clinical Pharmacology, 32(10), 921-927. Available at: [Link].
U.S. Environmental Protection Agency. Substance Registry Services. US EPA. Available at: [Link].
Chemistry World. Toronto Research Chemicals. Chemistry World. Available at: [Link].
U.S. Environmental Protection Agency. Substance Registry Services. US EPA. Available at: [Link].
Cleanchem. CERTIFICATE OF ANALYSIS. Cleanchem. Available at: [Link].
Introduction: The Dual-Faceted Nature of MK-571 and the Imperative of Metabolic Profiling
An In-Depth Technical Guide to the Metabolic Stability of MK-571-d6 in Biological Matrices This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on assessi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Metabolic Stability of MK-571-d6 in Biological Matrices
This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on assessing the metabolic stability of MK-571, with a special focus on the role and behavior of its deuterated analog, MK-571-d6, in biological matrices. We will delve into the core principles of in vitro metabolic stability assays, the indispensable role of stable isotope-labeled internal standards in modern bioanalysis, and the practical application of these concepts to generate robust and reliable data.
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene D4 (LTD4) receptor, also known as the CysLT1 receptor.[1][2] Cysteinyl leukotrienes are inflammatory lipid mediators that play a crucial role in the pathophysiology of asthma and other inflammatory conditions by inducing bronchoconstriction and increasing vascular permeability.[1][3] Beyond its well-characterized activity as a CysLT1 antagonist, MK-571 is also a widely recognized inhibitor of the Multidrug Resistance Protein 1 (MRP1/ABCC1), an ATP-binding cassette (ABC) transporter protein.[2][4] This dual activity makes MK-571 a valuable tool in a wide range of research areas, from inflammation to oncology.
The metabolic stability of a compound is a critical parameter in drug discovery and development, as it determines its persistence in the body and thus its pharmacokinetic profile.[5] Assessing metabolic stability early in the research process allows for the selection of drug candidates with desirable properties. This guide focuses on the use of MK-571-d6, a deuterated analog of MK-571, as an internal standard in such studies.
Part 1: The Foundational Role of MK-571-d6 in Quantitative Bioanalysis
The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS).[6][7] MK-571-d6, where six hydrogen atoms have been replaced by deuterium, is the ideal internal standard for the quantification of MK-571 for several key reasons.
The Principle of Isotope Dilution Mass Spectrometry
An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[8] By calculating the ratio of the analyte's response to the internal standard's response, we can account for losses during extraction, inconsistencies in injection volume, and fluctuations in mass spectrometer performance.
Mitigating Matrix Effects with a SIL-IS
Biological matrices are complex, and co-eluting endogenous components can interfere with the ionization of the analyte in the mass spectrometer's source, leading to ion suppression or enhancement. This "matrix effect" is a significant source of variability and inaccuracy in bioanalysis.[7] Because a SIL-IS like MK-571-d6 is chemically identical to the analyte (MK-571), it co-elutes chromatographically and experiences the same matrix effects.[7] This co-elution ensures that any suppression or enhancement of the analyte's signal is mirrored by the internal standard, allowing for accurate correction and reliable quantification.
The Deuterium Kinetic Isotope Effect (KIE)
The bond between carbon and deuterium (C-D) is stronger than the bond between carbon and hydrogen (C-H).[9][] This is because the greater mass of deuterium results in a lower zero-point vibrational energy for the C-D bond, meaning more energy is required to break it.[9] Many drug metabolism reactions, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step.[5][11][12] Consequently, replacing a hydrogen atom with deuterium at a site of metabolism can slow down the rate of this reaction.[11][13] This is known as the deuterium kinetic isotope effect (KIE).
While the KIE can be exploited to intentionally slow a drug's metabolism, it is important to consider its implications when using a deuterated compound as an internal standard.[14] For MK-571-d6, it is possible that its rate of metabolism is slightly slower than that of MK-571. However, for the purposes of in vitro stability assays and pharmacokinetic studies, this effect is generally considered negligible in the context of its role as an internal standard. The primary function of the SIL-IS is to correct for analytical variability, which it does with high fidelity due to its identical chemical and physical properties to the analyte.[6]
Part 2: Designing a Robust In Vitro Metabolic Stability Program for MK-571
The primary objective of this program is to determine the in vitro intrinsic clearance (CLint) and half-life (t½) of MK-571. This is achieved by incubating the compound with liver subcellular fractions that contain drug-metabolizing enzymes and monitoring its disappearance over time.
Test Systems: Microsomes and S9 Fractions
Liver Microsomes: This subcellular fraction is derived from the endoplasmic reticulum and is a rich source of Phase I metabolic enzymes, most notably the cytochrome P450 (CYP) superfamily.[5][12] Microsomal stability assays are excellent for assessing oxidative metabolism.
Liver S9 Fraction: This fraction contains both microsomes and the cytosolic fraction of the liver.[15] Consequently, it contains both Phase I and Phase II metabolic enzymes, such as UDP-glucuronosyltransferases (UGTs) which are responsible for glucuronidation.[16] Using the S9 fraction provides a more comprehensive picture of hepatic metabolism.
Overall Experimental Workflow
The following diagram illustrates the general workflow for assessing the metabolic stability of MK-571.
Caption: General workflow for in vitro metabolic stability assessment.
This protocol is designed to assess Phase I metabolism.
1. Reagent Preparation:
MK-571 Stock Solution: Prepare a 10 mM stock solution of MK-571 in DMSO.
Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).
NADPH Regenerating System (Optional but Recommended):
Solution A: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase in phosphate buffer.
Solution B: 3.3 mM MgCl2 in phosphate buffer.
Liver Microsomes: Thaw pooled human liver microsomes on ice. Dilute to a final concentration of 1 mg/mL in phosphate buffer.
Quenching Solution: Ice-cold acetonitrile containing a known concentration of MK-571-d6 (e.g., 100 nM).
2. Incubation Procedure:
In a 96-well plate, add phosphate buffer, MK-571 working solution (to achieve a final concentration of 1 µM), and the diluted microsomal suspension.
Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing the quenching solution.
Include control incubations:
No Cofactor Control: Replace the NADPH solution with buffer to assess non-NADPH dependent degradation.
No Microsome Control: Replace the microsomal suspension with buffer to assess chemical stability.
3. Sample Processing and Analysis:
Seal the plate and vortex thoroughly.
Centrifuge the plate at 4000 x g for 10 minutes at 4°C to pellet the precipitated protein.
Transfer the supernatant to a new plate for LC-MS/MS analysis.
Detailed Protocol 2: S9 Fraction Stability Assay
This protocol assesses both Phase I and Phase II metabolism.
1. Reagent Preparation:
Follow the same preparation steps as for the microsomal assay, with the following additions:
S9 Fraction: Dilute pooled human liver S9 fraction to a final concentration of 2 mg/mL in phosphate buffer.
Phase II Cofactors: Prepare stock solutions of UDPGA (uridine 5'-diphosphoglucuronic acid) and PAPS (3'-phosphoadenosine-5'-phosphosulfate) in buffer.
2. Incubation Procedure:
The procedure is similar to the microsomal assay.
Initiate the reaction by adding a cofactor mix containing NADPH, UDPGA, and PAPS to the pre-warmed S9 and MK-571 mixture.
Include controls with and without the full cofactor mix to differentiate between Phase I and Phase II metabolism.
3. Sample Processing and Analysis:
Follow the same procedure as for the microsomal assay.
Part 3: Bioanalytical Method and Data Interpretation
LC-MS/MS Analysis
A validated LC-MS/MS method is essential for the accurate quantification of MK-571.
Parameter
Recommended Setting
Rationale
Column
C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Provides good retention and separation for compounds like MK-571.
Mobile Phase A
0.1% Formic Acid in Water
Acidifies the mobile phase to promote protonation of the analyte.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic solvent for elution.
Gradient
5% to 95% B over 5 minutes
A standard gradient suitable for many small molecules.
Ionization Mode
Electrospray Ionization (ESI), Positive
MK-571 contains basic nitrogens that are readily protonated.
MS/MS Transitions
See table below
Specific precursor-to-product ion transitions for quantification.
Hypothetical MRM Transitions:
Compound
Precursor Ion (m/z)
Product Ion (m/z)
MK-571
[M+H]+
Fragment 1
MK-571-d6
[M+H]+ (plus 6 Da)
Fragment 1 (plus 6 Da, if D is not lost)
Note: The exact m/z values would need to be determined experimentally.
Data Analysis and Interpretation
Calculate Peak Area Ratio (PAR):
PAR = Peak Area of MK-571 / Peak Area of MK-571-d6
Calculate Percentage Remaining:
% Remaining = (PAR at time t / PAR at time 0) * 100
Determine the Half-Life (t½):
Plot the natural logarithm (ln) of the % Remaining versus time.
The slope of the linear portion of this curve is the elimination rate constant (k).
t½ = 0.693 / k
Calculate Intrinsic Clearance (CLint):
CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of protein)
Data Presentation:
Compound
t½ (min)
CLint (µL/min/mg protein)
MK-571 (Microsomes)
MK-571 (S9)
Positive Control
Part 4: Discussion and Advanced Insights
Predicted Metabolic Pathways of MK-571
While specific metabolic pathways for MK-571 are not extensively documented in publicly available literature, we can predict potential sites of metabolism based on its chemical structure.
Caption: Predicted sites of metabolism on the MK-571 molecule.
Oxidation: The quinoline ring and the alkyl side chain are susceptible to hydroxylation by CYP enzymes.[12]
S-oxidation: The thioether linkage could be oxidized by flavin-containing monooxygenases (FMOs) or CYPs.
Glucuronidation: The carboxylic acid moiety is a prime candidate for Phase II conjugation with glucuronic acid, a reaction catalyzed by UGTs.[16]
The S9 fraction assay, with its complement of both Phase I and Phase II enzymes, would be crucial in identifying if glucuronidation is a significant clearance pathway for MK-571.
The Self-Validating System
The protocols described herein represent a self-validating system. The inclusion of positive controls with known metabolic fates confirms the enzymatic activity of the liver fractions. The "no cofactor" and "no enzyme" controls ensure that the observed disappearance of MK-571 is due to enzymatic metabolism and not chemical instability. Finally, the use of MK-571-d6 as an internal standard ensures the accuracy and precision of the analytical measurements, as recommended by regulatory bodies like the FDA.[6][17][18]
Conclusion
A thorough understanding of a compound's metabolic stability is fundamental to successful drug development. This guide has outlined a robust, scientifically sound framework for assessing the in vitro metabolic stability of MK-571 in biological matrices. By employing both liver microsomes and S9 fractions, researchers can gain a comprehensive view of both Phase I and Phase II metabolic pathways. The cornerstone of this entire process is the correct use of a stable isotope-labeled internal standard, MK-571-d6, which ensures the integrity and reliability of the bioanalytical data. This rigorous approach provides the high-quality data necessary to make informed decisions in the progression of drug candidates.
References
Kusters, D. M., et al. (1991). MK-571, a potent antagonist of leukotriene D4-induced bronchoconstriction in the human. American Review of Respiratory Disease, 143(6), 1277-1281. Available from: [Link]
Lewis, R. A., Austen, K. F., & Soberman, R. J. (1990). Leukotrienes and other products of the 5-lipoxygenase pathway. Biochemistry and relation to pathobiology in human diseases. The New England Journal of Medicine, 323(10), 645–655. Available from: [Link]
Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated multidrug resistance. Biochemical and Biophysical Research Communications, 208(1), 345-352. Available from: [Link]
Taylor & Francis Online. (2008). Abstracts of the 23rd JSSX Annual Meeting. Drug Metabolism and Pharmacokinetics, 23(Supplement), 1-218. Available from: [Link]
Meech, R., et al. (2019). Glucuronidation: Driving Factors and Their Impact on Glucuronide Disposition. Drug Metabolism Reviews, 51(4), 499-525. Available from: [Link]
Froidure, A., et al. (2020). MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits Hepatitis C Virus Replication. Antimicrobial Agents and Chemotherapy, 64(6), e02078-19. Available from: [Link]
Shao, L., et al. (2010). The kinetic isotope effect in the search for deuterated drugs. Drugs of the Future, 35(11), 917-924. Available from: [Link]
Shao, L., et al. (2010). The kinetic isotope effect in the search for deuterated drugs. Drugs of the Future, 35(11), 917. Available from: [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Available from: [Link]
U.S. Food and Drug Administration. (2013). Guidance for Industry: Bioanalytical Method Validation. Available from: [Link]
Zientek, M. A., & Youdim, K. (2015). Cytochrome P450 Enzymes and Drug Metabolism in Humans. Journal of Pharmaceutical Sciences, 104(9), 2797-2810. Available from: [Link]
Scialdone, A., et al. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. International Journal of Molecular Sciences, 24(10), 8758. Available from: [Link]
Rocci, M. L., & De Biasi, V. (2003). Bioanalytical method validation: new FDA guidance and its impact on the practice of bioanalysis. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 573-579. Available from: [Link]
U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance. Available from: [Link]
Chiba, M., et al. (1995). Role of cytochrome P450 3A4 in human metabolism of MK-639, a potent human immunodeficiency virus protease inhibitor. Drug Metabolism and Disposition, 23(12), 1309-1318. Available from: [Link]
ResearchGate. (n.d.). USFDA. Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]
Application Notes and Protocols: Preparation of MK-571-d6 Sodium Salt Stock Solutions
Introduction MK-571 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1R).[1][2][3] Cysteinyl leukotrienes (CysLTs), including leukotriene C4 (LTC4), D4 (LTD4), and E4 (LTE4), are inflamm...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1R).[1][2][3] Cysteinyl leukotrienes (CysLTs), including leukotriene C4 (LTC4), D4 (LTD4), and E4 (LTE4), are inflammatory mediators derived from arachidonic acid.[4] These molecules, by binding to CysLT1 receptors, trigger physiological responses such as bronchoconstriction, mucus secretion, and increased vascular permeability, all of which are hallmark features of asthma and allergic rhinitis.[4] By competitively blocking the CysLT1 receptor, with a particularly high affinity for LTD4, MK-571 inhibits these pro-inflammatory effects.[1][5][6] Beyond its role as a CysLT1R antagonist, MK-571 is also recognized as an inhibitor of the multidrug resistance-associated proteins MRP1 (ABCC1) and MRP4 (ABCC4).[2][7]
MK-571-d6 sodium salt is a deuterated form of MK-571, where six hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative bioanalytical assays using mass spectrometry (MS). The addition of a stable isotope-labeled internal standard is a crucial technique to correct for variability during sample preparation and analysis, thereby ensuring accurate quantification of the target analyte.[8][9]
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the accurate preparation of MK-571-d6 sodium salt stock solutions. Adherence to these protocols is critical for generating reliable and reproducible data in pharmacokinetic, pharmacodynamic, and in vitro studies.
Chemical and Physical Properties
A thorough understanding of the physicochemical properties of MK-571-d6 sodium salt is fundamental to its proper handling and use.
Before handling MK-571-d6 sodium salt, it is imperative to consult the Safety Data Sheet (SDS). The compound is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[11][12]
Personal Protective Equipment (PPE):
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
Eye Protection: Safety glasses or goggles must be worn.
Lab Coat: A standard laboratory coat is required.
Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is recommended to avoid inhalation.[11]
Handling Procedures:
Use with adequate ventilation, preferably within a chemical fume hood, to minimize dust generation and accumulation.[13]
Wash hands thoroughly after handling the compound.[11]
Do not eat, drink, or smoke in the designated work area.[11]
Protocol for Preparation of Stock Solutions
This section details the step-by-step methodology for preparing primary, intermediate, and working stock solutions of MK-571-d6 sodium salt. Accurate preparation is paramount for the integrity of subsequent experiments.
Application Note: High-Sensitivity Quantitation of MK-571 in Plasma via LC-MS/MS
This Application Note is structured to guide researchers through the development and validation of a robust LC-MS/MS method for MK-571. It prioritizes "first-principles" method development where specific historical param...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide researchers through the development and validation of a robust LC-MS/MS method for MK-571. It prioritizes "first-principles" method development where specific historical parameters may vary, ensuring the protocol is adaptable to modern instrumentation.
Abstract & Introduction
MK-571 (L-660711) is a potent, selective leukotriene D4 (LTD4) receptor antagonist and a widely utilized inhibitor of Multidrug Resistance Proteins (specifically MRP1 and MRP4/ABCC4). Accurate quantification of MK-571 in plasma is critical for two primary research avenues:
Pharmacokinetic (PK) Profiling: Understanding the distribution and clearance of MK-571 in preclinical models.
Drug-Drug Interaction (DDI) Studies: Monitoring MK-571 levels to ensure sufficient blockade of MRP transporters when co-administered with substrate drugs.
This protocol details a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method designed for high throughput and sensitivity. Unlike older fluorescence-based methods requiring derivatization, this direct injection approach utilizes the high ionization efficiency of the quinoline moiety in positive electrospray ionization (ESI+) mode.
Method Development Strategy (The "Why")
Internal Standard Selection: The Case for Montelukast
While deuterated MK-571 (
-MK-571) is the gold standard, it is frequently expensive or custom-synthesized.
Recommendation:Montelukast is the optimal non-isotopic Internal Standard (IS).
Scientific Rationale: Both MK-571 and Montelukast share a quinoline core and a lipophilic side chain terminating in a carboxylic acid. Their retention times on C18 columns are similar (ensuring they experience similar matrix effects), and they ionize under identical source conditions.
Sample Preparation: Protein Precipitation (PPT)
MK-571 is highly hydrophobic (LogP ~ 4-5).
Why PPT? Solid Phase Extraction (SPE) can lead to adsorptive losses of hydrophobic compounds on cartridge walls if not carefully optimized. Protein precipitation with Acetonitrile (ACN) provides high recovery (>90%) and solubilizes the hydrophobic analyte effectively, preventing precipitation during the prep phase.
Chromatography & Mobile Phase[1]
Column: A C18 phase is required.[1] We utilize a fused-core particle (2.7 µm) to achieve UHPLC-like performance on standard HPLC backpressures.
Mobile Phase Modifier:Formic Acid (0.1%) is selected over ammonium acetate. The acidic pH ensures protonation of the quinoline nitrogen (
~ 5) and the dimethylamide, maximizing the precursor signal.
Materials and Reagents
Reagent
Grade/Specification
Notes
MK-571 Sodium Salt
>98% Purity
Store at -20°C, protect from light.
Montelukast (IS)
>98% Purity
Structural analog IS.
Acetonitrile (ACN)
LC-MS Grade
Primary organic solvent.
Water
LC-MS Grade
18.2 MΩ·cm.
Formic Acid
Optima/LC-MS Grade
Proton source for ESI+.
Human/Rat Plasma
K2-EDTA
Anticoagulant choice is critical; EDTA is preferred over Heparin to avoid interferences.
Experimental Protocol
Stock and Working Solutions
Caution: MK-571 is sensitive to light and oxidation (thioether linkages). Perform all work under yellow light or low-light conditions.
Stock Solution (1 mg/mL): Dissolve MK-571 in DMSO . (Avoid pure methanol for long-term storage as transesterification can occur with carboxylic acids).
MRM Transitions (Multiple Reaction Monitoring):
Note: Collision Energy (CE) values are instrument-dependent and must be optimized.
Analyte
Precursor ()
Product ()
Dwell (ms)
Approx CE (eV)
Type
MK-571
515.1
286.1
50
25-35
Quantifier
MK-571
515.1
230.1
50
40-50
Qualifier
Montelukast (IS)
587.2
423.2
50
25
Quantifier
Mechanism: The precursor 515.1 corresponds to the protonated free acid
. The product ion 286.1 typically corresponds to the cleavage of the thioether bond, retaining the quinoline-vinyl moiety, a highly stable fragment characteristic of this class.
Method Validation (FDA/EMA Guidelines)
To ensure Trustworthiness and Integrity , the following validation modules must be executed:
Linearity & Sensitivity
Range: 1.0 ng/mL (LLOQ) to 1000 ng/mL.
Curve Fitting: Linear regression (
) with weighting.
Acceptance:
; LLOQ accuracy within ±20%.
Matrix Effect & Recovery
Since MK-571 is hydrophobic, it elutes late in the gradient, potentially overlapping with phospholipids.
Test: Compare post-extraction spike area vs. neat solution area.
Calculation:
Acceptance: MF should be between 0.85 and 1.15. If suppression is observed (< 0.85), modify the gradient to extend the wash or switch to APCI source.
Stability
Bench-top: 4 hours at room temperature (Protect from light!).
Freeze-Thaw: 3 cycles at -80°C.
Autosampler: 24 hours at 4°C.
Troubleshooting & Optimization Logic
Figure 2: Troubleshooting logic for sensitivity issues with hydrophobic acids.
Expert Insight - Adsorption:
MK-571 is "sticky." If you observe tailing peaks or non-linear calibration at low concentrations, the drug is likely adsorbing to the plastic of the 96-well plate.
Solution: Ensure the final injection solvent contains at least 50% organic (ACN/MeOH) or use "Low-Binding" plates.
References
Jones, T. R., et al. (1989). "Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist."[2] Canadian Journal of Physiology and Pharmacology.[3]
FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Department of Health and Human Services.
Vandell, A. G., et al. (2012). "Active transport of montelukast by the multidrug resistance protein 1 (MRP1) and MRP4." Drug Metabolism and Disposition. (Supporting the use of Montelukast as a structural/functional analog).
Precision Pharmacokinetics of MK-571: A High-Sensitivity LC-MS/MS Protocol Using Deuterated Internal Standards
Executive Summary MK-571 is a potent, selective leukotriene D4 (LTD4) receptor antagonist and a widely utilized inhibitor of Multidrug Resistance Proteins (MRPs/ABCC family), specifically MRP1 and MRP4. In drug developme...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
MK-571 is a potent, selective leukotriene D4 (LTD4) receptor antagonist and a widely utilized inhibitor of Multidrug Resistance Proteins (MRPs/ABCC family), specifically MRP1 and MRP4. In drug development, MK-571 is frequently employed to elucidate transporter-mediated efflux mechanisms that limit the bioavailability of chemotherapeutic agents and antivirals.
Accurate pharmacokinetic (PK) profiling of MK-571 is critical not only for establishing its own therapeutic window but also for validating its concentration-dependent inhibition in drug-drug interaction (DDI) studies. This guide details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of MK-571 in biological matrices (plasma/serum).
Key Technical Advantage: This protocol mandates the use of a stable isotope-labeled internal standard (MK-571-d6) . Unlike structural analogs, deuterated standards co-elute with the analyte, providing real-time correction for matrix-induced ionization suppression and extraction variability—a requirement for meeting FDA/EMA bioanalytical guidelines.
Scientific Rationale & Experimental Design
The Necessity of Deuterated Internal Standards (SIL-IS)
In LC-MS/MS bioanalysis, "matrix effects" (ion suppression or enhancement) caused by co-eluting phospholipids and endogenous salts can severely compromise data integrity.
Structural Analogs: Elute at different retention times than the analyte, meaning they experience different matrix effects at the electrospray source.
Deuterated Analogs (SIL-IS): MK-571-d6 shares the same physicochemical properties and retention time as MK-571 but is mass-differentiated. It experiences the exact same ionization environment, allowing for perfect normalization of signal fluctuations.
Mechanism of Action Context
Understanding the target is crucial for sampling times. MK-571 acts as a competitive antagonist.[1]
Target: CysLTR1 (LTD4 receptor) and ABCC1 (MRP1).[1]
PK Implication: As an efflux pump inhibitor, MK-571 intracellular concentration is key. However, plasma PK acts as the surrogate for systemic exposure.
Experimental Workflow Visualization
The following diagram outlines the logical flow from sample collection to pharmacokinetic parameter extraction.
Caption: Figure 1. End-to-end bioanalytical workflow for MK-571 quantification. Color coding indicates critical control points (Green: Normalization, Red: Detection).
Materials & Reagents
Component
Specification
Purpose
Analyte
MK-571 Sodium Salt (Purity >98%)
Calibration Standards & QC
Internal Standard
MK-571-d6 (Purity >98%, Isotopic purity >99%)
Normalization & Recovery Correction
Matrix
Drug-free Plasma (Species specific: Human, Rat, Mouse)
Blank matrix for standards
Solvent A
0.1% Formic Acid in Water (LC-MS Grade)
Mobile Phase Aqueous
Solvent B
0.1% Formic Acid in Acetonitrile (LC-MS Grade)
Mobile Phase Organic
Precipitant
Acetonitrile (Cold, 4°C)
Protein Precipitation
Detailed Protocol
Stock Solution Preparation
MK-571 Stock (1 mg/mL): Dissolve 1.0 mg of MK-571 in 1.0 mL of Methanol. Store at -20°C.
MK-571-d6 IS Stock (100 µg/mL): Dissolve 1.0 mg of MK-571-d6 in 10 mL of Methanol.
Working IS Solution: Dilute IS Stock to 500 ng/mL in 50% Methanol/Water. This ensures a consistent signal in the middle of the dynamic range.
Sample Preparation (Protein Precipitation)
Rationale: MK-571 is relatively hydrophobic. Protein precipitation (PPT) is efficient and minimizes adsorptive losses compared to SPE, provided the column can handle the load.
Aliquot: Transfer 50 µL of plasma sample (or standard/QC) into a 1.5 mL centrifuge tube.
IS Addition: Add 10 µL of Working IS Solution (500 ng/mL). Vortex gently for 10 sec.
Precipitation: Add 150 µL of ice-cold Acetonitrile.
Extraction: Vortex vigorously for 1 minute to ensure complete protein denaturation and drug release.
Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer: Transfer 100 µL of the clear supernatant to an HPLC vial with insert.
Dilution (Optional): If peak shape is poor due to high organic content, dilute supernatant 1:1 with 0.1% Formic Acid in Water before injection.
LC-MS/MS Conditions
System: Triple Quadrupole MS coupled with UHPLC.
Chromatography:
Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or Waters XBridge C18.
Note: Exact transitions require compound tuning. Common fragmentation involves the loss of the propanoic acid or cleavage at the thioether.
Compound
Precursor (m/z)
Product (m/z)
Cone Voltage (V)
Collision Energy (eV)
MK-571
515.1
Optimized Fragment 1
Optimized
Optimized
MK-571
515.1
Optimized Fragment 2
Optimized
Optimized
MK-571-d6
521.1
Optimized Fragment 1
Optimized
Optimized
Method Validation Strategy (FDA/EMA Compliance)
To ensure "Trustworthiness" and "Integrity," the method must be validated against the following criteria:
Linearity & Sensitivity
Range: 1 ng/mL to 2000 ng/mL.
Curve Fitting: Plot Peak Area Ratio (Analyte/IS) vs. Concentration. Use weighted linear regression (
) to improve accuracy at the lower end of the curve (LLOQ).
Acceptance:
.[2] Back-calculated concentrations must be within ±15% (±20% for LLOQ).
Matrix Effect & Recovery
This is the most critical step where the deuterated IS proves its value.
Matrix Factor (MF): Compare peak response in extracted blank plasma (spiked post-extraction) vs. neat solution.
IS-Normalized MF:
.
Goal: The IS-Normalized MF should be close to 1.0, indicating the IS is compensating for any suppression perfectly.
Stability
Assess stability under the following conditions to ensure sample integrity during handling:
Freeze-Thaw: 3 cycles at -80°C to RT.
Benchtop: 4 hours at Room Temperature.
Autosampler: 24 hours at 10°C.
Data Analysis & Pharmacokinetic Modeling
Once concentrations are determined, use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin, R package PKNCA).
Key Parameters to Report:
: Maximum observed plasma concentration.
: Time to reach .
: Area under the concentration-time curve (measure of total exposure).
: Terminal elimination half-life.
: Apparent clearance (if oral dosing).
Logic for Data Interpretation
If MK-571 is being used as an inhibitor (e.g., to block MRP1), the
(trough concentration) must remain above the for the transporter throughout the dosing interval.
Caption: Figure 2. Decision logic for interpreting PK data in the context of transporter inhibition efficacy.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Sensitivity
Ion suppression or poor source settings.
Check matrix effect. Ensure mobile phase pH is acidic (Formic acid) to protonate MK-571.
Peak Tailing
Column overload or secondary interactions.
Use a newer column. Increase buffer strength slightly (e.g., 5mM Ammonium Formate).
High Backpressure
Protein precipitation carryover.
Centrifuge longer/faster. Filter supernatant (0.2 µm) before injection.
Non-Linearity
Saturation of detector.
Dilute high concentration samples. Use a quadratic fit or reduce injection volume.
References
Stereoselective determination of MK-571 in human plasma.
Source: PubMed (NIH).
Context: Describes early HPLC methods and the importance of separating enantiomers if chiral PK is required.
Link:[Link] (Search Term: MK-571 HPLC stereoselective)
Use of Deuterated Internal Standards in Mass Spectrometry Techniques.
Source: Texila International Journal.
Context: Validates the core requirement of this protocol—using deuterated standards to correct for matrix effects in complex biological samples.
Link:[Link]
Bioanalytical Method Validation Guidance for Industry.
Source: FDA.gov (May 2018).
Context: The regulatory framework ensuring the "Trustworthiness" of the validation steps (Linearity, Accuracy, Precision).
Link:[Link]
Investigation of stereochemical stability of drugs in biological matrices.
Source: Journal of Pharmaceutical and Biomedical Analysis.
Context: Highlights the importance of stability testing during sample prep, particularly for chiral compounds like MK-571.
Link:[Link]
mass spectrometry transition settings for MK-571-d6 detection
High-Sensitivity LC-MS/MS Quantitation of MK-571 (L-660,711) using MK-571-d6 Internal Standard Introduction & Scope MK-571 (L-660,711) is a potent, selective cysteinyl leukotriene D4 (LTD4) receptor antagonist and a well...
Author: BenchChem Technical Support Team. Date: February 2026
High-Sensitivity LC-MS/MS Quantitation of MK-571 (L-660,711) using MK-571-d6 Internal Standard
Introduction & Scope
MK-571 (L-660,711) is a potent, selective cysteinyl leukotriene D4 (LTD4) receptor antagonist and a well-characterized inhibitor of Multidrug Resistance Proteins (MRP1/ABCC1 and MRP4/ABCC4). Accurate quantification of MK-571 in biological matrices (plasma, lung tissue, cell lysate) is critical for pharmacokinetic (PK) profiling and transporter inhibition studies.
This protocol details the LC-MS/MS transition settings and validation methodology for MK-571, utilizing MK-571-d6 as a stable isotope-labeled internal standard (SIL-IS). The use of MK-571-d6 is non-negotiable for high-integrity assays, as it compensates for matrix effects, ionization suppression, and extraction variability that are common with hydrophobic, acid-functionalized molecules like MK-571.
Compound Properties & Mechanistic Logic
Understanding the physicochemical properties is the first step to successful method development.
Property
MK-571 (Analyte)
MK-571-d6 (Internal Standard)
Formula
C₂₆H₂₇ClN₂O₃S₂
C₂₆H₂₁D₆ClN₂O₃S₂
Molecular Weight
515.09 g/mol
521.13 g/mol
Precursor Ion [M+H]⁺
515.1
521.1
Label Position
N/A
gem-dimethyl groups on the amide tail [-N(CD₃)₂]
pKa (Acid)
~4.5 (Propanoic acid moiety)
~4.5
LogP
~4.8 (Highly Lipophilic)
~4.8
Experimental Insight:
MK-571 contains two thioether side chains attached to a central phenyl ring. In Electrospray Ionization (ESI) positive mode, the molecule protonates readily on the quinoline nitrogen or the amide oxygen.
Fragmentation Logic: The most distinct fragmentation pathway involves the cleavage of the thioether bonds.
Path A (Loss of Acid Tail): Cleavage of the propanoic acid side chain (loss of ~105 Da). This fragment retains the dimethylamide group (and thus the d6-label). This is the preferred transition for IS pairing.
Path B (Loss of Amide Tail): Cleavage of the dimethylpropanamide side chain. This fragment loses the d6-label, making the product ion identical for both analyte and IS (m/z 383). Avoid this for the IS transition to prevent cross-talk.
Mass Spectrometry Optimization
Ionization Source Settings (ESI+)
Polarity: Positive (+ve)
Spray Voltage: 3500 – 4500 V (Dependent on instrument geometry)
Source Temperature: 450°C – 550°C (High temp required for efficient desolvation of this lipophilic molecule)
Curtain Gas: 30 psi
Gas 1 / Gas 2: 50 / 60 psi
MRM Transition Table (Core Directive)
The following transitions are optimized for selectivity and sensitivity.
Compound
Role
Precursor (Q1)
Product (Q3)
Dwell (ms)
CE (eV)
DP (V)
Mechanistic Origin
MK-571
Quantifier
515.1
410.1
50
22
80
Loss of propanoic acid side chain [-C₃H₅O₂S]
MK-571
Qualifier 1
515.1
286.1
50
35
80
Quinoline-vinyl fragment (Skeletal cleavage)
MK-571
Qualifier 2
515.1
383.1
50
25
80
Loss of dimethylpropanamide side chain
MK-571-d6
IS Quant
521.1
416.1
50
22
80
Loss of propanoic acid side chain (Retains d6)
Critical Note: Do not use the 521.1 -> 383.1 transition for the Internal Standard. Since the d6-label is on the lost neutral fragment, the resulting ion is unlabeled (m/z 383.1), leading to signal interference from the native analyte at high concentrations.
Visualizing the Fragmentation Pathway
The following diagram illustrates the structural logic behind the selected transitions, ensuring the Internal Standard transition retains the isotopic label.
Figure 1: Fragmentation pathway illustrating the retention of the d6-label in the primary quantifier transition (416.1), preventing cross-talk.
Experimental Protocol
Sample Preparation (Solid Phase Extraction)
Given MK-571's high lipophilicity (LogP ~4.8) and protein binding (>98%), Protein Precipitation (PPT) often yields poor recovery and high matrix effects. Solid Phase Extraction (SPE) is recommended for clinical/GLP sensitivity.
Sample: Aliquot 100 µL Plasma.
IS Addition: Add 10 µL MK-571-d6 working solution (100 ng/mL in 50% MeOH).
Pre-treatment: Add 300 µL 1% Formic Acid in water (Disrupts protein binding). Vortex 30s.
Conditioning: SPE Plate (Oasis HLB or Strata-X, 30 mg).
1 mL Methanol.
1 mL Water.
Loading: Load pre-treated sample (~410 µL).
Wash 1: 1 mL 5% Methanol in Water (Removes salts/proteins).
Wash 2: 1 mL 30% Acetonitrile in Water (Removes moderate phospholipids).
Elution: 2 x 250 µL Acetonitrile containing 0.1% Formic Acid.
Reconstitution: Evaporate to dryness (N₂ stream, 40°C). Reconstitute in 100 µL Mobile Phase Initial Conditions.
LC Conditions
Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm) or Waters ACQUITY BEH C18.
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Injection Vol: 5 µL.
Gradient Table:
Time (min)
%B
Event
0.0
30
Initial Hold
0.5
30
Load
2.5
95
Elution (MK-571 elutes ~2.1 min)
3.5
95
Wash
3.6
30
Re-equilibration
| 5.0 | 30 | Stop |
Validation & Troubleshooting
Linearity & Range
Dynamic Range: 1.0 ng/mL to 1000 ng/mL.
Curve Fit: Linear regression, 1/x² weighting.
Acceptance: r² > 0.995; Accuracy ±15% (±20% at LLOQ).
Common Issues
Carryover: Due to high lipophilicity, MK-571 sticks to injector ports.
Fix: Use a needle wash of 50:25:25 Isopropanol:Acetonitrile:Acetone.
Peak Tailing: Caused by the carboxylic acid moiety interacting with silanols.
Fix: Ensure Mobile Phase A pH is < 3.0 (0.1% Formic acid is sufficient).
Stability[2][3]
MK-571 is light-sensitive. Perform all extraction steps under yellow light or low light.
Stock solutions (DMSO) are stable at -20°C for 3 months.
References
Jones, T. R., et al. "Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist."[1] Canadian Journal of Physiology and Pharmacology, vol. 67, no.[1] 1, 1989, pp. 17-28.[1] Link
Cayman Chemical. "MK-571 Product Information & Safety Data Sheet." Cayman Chemical Product Database, Item No. 10029. Link
FDA. "Bioanalytical Method Validation Guidance for Industry." U.S. Food and Drug Administration, May 2018. Link
Lynch, K. R., et al. "Characterization of the human cysteinyl leukotriene CysLT1 receptor." Nature, vol. 399, 1999, pp. 789-793.[1] Link
Technical Support Center: Utilizing MK-571-d6 to Overcome Matrix Effects in Plasma Bioanalysis
Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the application of MK-571-d6 sodium salt in correcting matrix effects for quantitative bioanalysis. This guide is des...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Office of the Senior Application Scientist
Welcome to the technical support center for the application of MK-571-d6 sodium salt in correcting matrix effects for quantitative bioanalysis. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantification of analytes in complex biological matrices such as plasma. We will delve into the causality behind experimental choices, provide validated protocols, and offer troubleshooting solutions to ensure the integrity and accuracy of your data.
Section 1: Frequently Asked Questions - The Fundamentals
This section addresses the foundational concepts of matrix effects and the role of stable isotope-labeled internal standards.
Q1: What are matrix effects in plasma bioanalysis and why are they a significant problem?
A: Matrix effect is a phenomenon inherent to LC-MS analysis where co-eluting, undetected components from the sample matrix—in this case, plasma—alter the ionization efficiency of the target analyte in the mass spectrometer's ion source.[1] Plasma is an exceedingly complex matrix, containing high concentrations of endogenous substances like phospholipids, proteins, salts, and metabolites.[1][2]
The Core Problem: This interference can either suppress (ion suppression) or enhance (ion enhancement) the analyte's signal.[3][4] This variability is unpredictable and can differ between samples from different individuals or even from the same individual at different times. The direct consequence is a loss of accuracy and precision in quantitative measurements, potentially leading to erroneous pharmacokinetic or toxicokinetic data.[1][5] Phospholipids are particularly notorious for causing significant ion suppression in electrospray ionization (ESI).[6][7]
Q2: What is MK-571-d6 sodium salt, and how does it function as an internal standard?
A: MK-571-d6 is the deuterated form of MK-571, a potent leukotriene D4 antagonist and an inhibitor of the MRP1 transporter.[8][9][10] The "-d6" signifies that six hydrogen atoms in the molecule have been replaced with their stable isotope, deuterium. This substitution increases the mass of the molecule by six Daltons without significantly altering its chemical properties.
Mechanism of Action as an Internal Standard: When used in an LC-MS/MS assay for quantifying the non-labeled MK-571 (the analyte), MK-571-d6 serves as a Stable Isotope-Labeled Internal Standard (SIL-IS). A known concentration of the SIL-IS is spiked into every sample (calibrators, QCs, and unknowns) at the very beginning of the sample preparation process.[11] Because the SIL-IS is chemically almost identical to the analyte, it exhibits:
Identical Extraction Recovery: It behaves the same way during sample cleanup steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction.
Identical Chromatographic Co-elution: It elutes from the LC column at the same retention time as the analyte.
Identical Ionization Response to Matrix Effects: It experiences the same degree of ion suppression or enhancement as the analyte.[12]
The mass spectrometer distinguishes between the analyte and the SIL-IS based on their mass difference. By calculating the ratio of the analyte's peak area to the SIL-IS's peak area, any variability introduced by sample preparation or matrix effects is normalized, allowing for highly accurate and precise quantification.[13]
Q3: Why is a Stable Isotope-Labeled Internal Standard (SIL-IS) like MK-571-d6 superior to a structural analog internal standard?
A: The use of a SIL-IS is the "gold standard" in quantitative bioanalysis for a critical reason: it is the most effective tool to compensate for analytical variability.[3][14]
Feature
Stable Isotope-Labeled IS (e.g., MK-571-d6)
Structural Analog IS
Chromatography
Co-elutes perfectly with the analyte.
Elutes at a different retention time.
Matrix Effect
Experiences the exact same matrix effect at the exact same time as the analyte.
Experiences a different matrix effect profile because it elutes in a different region of the chromatogram where interfering components may be more or less concentrated.
Ionization Efficiency
Has virtually identical ionization efficiency to the analyte.
Has a different ionization efficiency that may respond differently to matrix components.
Extraction Recovery
Mirrors the analyte's recovery precisely.
May have different recovery due to slight differences in physicochemical properties (e.g., pKa, logP).
Overall Compensation
Compensates for variability in sample prep, chromatography, and ionization.
Primarily compensates for injection volume variability; less effective for matrix effects and differential extraction recovery.
Using a structural analog that elutes even slightly differently from the analyte means it is not exposed to the same "micro-environment" of co-eluting matrix components as it enters the MS source. Therefore, it cannot reliably correct for matrix-induced ionization changes.
Section 2: Experimental Workflow & Protocols
A robust bioanalytical method is built on a validated, step-by-step process. The following workflow and protocols provide a framework for reliable quantification.
General Bioanalytical Workflow
Caption: Workflow for plasma sample analysis using a SIL-IS.
This protocol is a straightforward method for sample cleanup. While effective, it may be susceptible to residual phospholipids. See the Troubleshooting section for more advanced cleanup techniques if needed.
Thaw Samples: Allow all plasma samples (standards, QCs, unknowns) to thaw completely at room temperature, then vortex gently.
Aliquot Plasma: Transfer 100 µL of each plasma sample into a clean 1.5 mL microcentrifuge tube.
Spike Internal Standard: Add 10 µL of the MK-571-d6 working solution (e.g., at 100 ng/mL in 50% methanol) to each tube. This step is critical and must be done for every sample, including blanks (to check for interference) and calibration standards.
Vortex: Vortex each tube for 10 seconds to ensure complete mixing of the IS with the plasma.
Precipitate Proteins: Add 300 µL of ice-cold acetonitrile to each tube.
Vortex Vigorously: Vortex each tube for 1 minute to ensure complete protein precipitation. The solution should appear cloudy.
Centrifuge: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.
Transfer Supernatant: Carefully pipette the clear supernatant into a new set of labeled tubes, being careful not to disturb the protein pellet.
Evaporate: Dry the supernatant under a gentle stream of nitrogen at 40°C.
Reconstitute: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 90% Water / 10% Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds.
Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.
Transfer to Autosampler Vials: Transfer the final clear solution to LC-MS vials for analysis.
LC-MS/MS Parameters
The following table provides typical starting parameters for an LC-MS/MS method for MK-571 and its deuterated internal standard. These must be optimized for your specific instrument.
Parameter
MK-571 (Analyte)
MK-571-d6 (Internal Standard)
Rationale
LC Column
C18, e.g., 2.1 x 50 mm, 1.8 µm
C18, e.g., 2.1 x 50 mm, 1.8 µm
Co-elution is essential.
Mobile Phase A
Water with 0.1% Formic Acid
Water with 0.1% Formic Acid
Standard acidic mobile phase for ESI+.
Mobile Phase B
Acetonitrile with 0.1% Formic Acid
Acetonitrile with 0.1% Formic Acid
Standard organic mobile phase.
Ionization Mode
ESI Positive
ESI Positive
Good sensitivity for this class of compounds.
Precursor Ion (Q1)
m/z 596.2
m/z 602.2
[M+H]+. The +6 Da shift for the IS.
Product Ion (Q3)
m/z 177.1
m/z 177.1
A common, stable fragment ion.
Collision Energy (CE)
~35 eV (Optimize)
~35 eV (Optimize)
Should be identical for analyte and IS.
Dwell Time
100 ms (Optimize)
100 ms (Optimize)
Ensure >15 data points across the peak.
Section 3: Troubleshooting Guide
Even with a robust method, issues can arise. This guide provides solutions to common problems.
Q1: My internal standard (MK-571-d6) signal is highly variable across my analytical run. What should I investigate?
A: High variability in the IS signal is a red flag that points to problems in the analytical process. Since the IS is added at a constant concentration, its response should be relatively stable (typically <15-20% CV across the run).
Systematic Troubleshooting Steps:
Check for Inconsistent Pipetting: The most common source of error is inconsistent addition of the IS or plasma. Verify your pipette calibration and technique.
Evaluate Sample Preparation Consistency: Inconsistent vortexing, centrifugation times, or supernatant transfer can lead to variable recovery. Process a set of identical QC samples to check for procedural drift.
Assess for Severe, Variable Matrix Effects: While the IS corrects for matrix effects, extremely high and variable levels of interfering substances (e.g., in hemolyzed or lipemic samples) can cause erratic IS response. Check the physical appearance of the plasma samples.
Investigate LC-MS System Stability: A drifting or failing LC pump, a partially clogged injector, or a dirty MS source can cause signal intensity to fluctuate over time. Monitor system pressure and inject a series of pure standard solutions to confirm instrument stability.
Q2: I'm seeing significant ion suppression (low signal for both analyte and IS) even with the internal standard. How can I improve my results?
A: While the IS corrects for suppression, severe suppression can push your analyte signal below the limit of quantitation (LOQ), compromising sensitivity. The goal is to reduce the source of the suppression.
Mitigation Strategies:
Improve Sample Cleanup: The simple protein precipitation protocol is fast but can leave behind many phospholipids.[15] Switch to a more rigorous cleanup method:
Liquid-Liquid Extraction (LLE): Use a water-immiscible solvent like methyl tert-butyl ether (MTBE) to extract the analyte and IS, leaving polar interferences like salts behind.[16]
Solid-Phase Extraction (SPE): Use a reversed-phase or mixed-mode cation exchange cartridge to bind the analyte/IS while matrix components are washed away. This is highly effective at removing phospholipids.[16]
Phospholipid Depletion Plates: Specialized plates (e.g., HybridSPE) are designed to selectively remove phospholipids from the sample extract.[6][17]
Optimize Chromatography: Ensure the analyte and IS elute in a "clean" region of the chromatogram, away from the bulk of phospholipids that typically elute early. Adjusting the gradient or using a different column chemistry (e.g., phenyl-hexyl) can shift the retention time.[18]
Dilute the Sample: A simple "dilute-and-shoot" approach can be effective if your assay has sufficient sensitivity.[19] Diluting the plasma 1:5 or 1:10 with water before extraction reduces the concentration of all matrix components.
Q3: My method is failing the matrix effect validation experiment using different plasma lots. What are my next steps?
A: Regulatory guidelines (e.g., ICH M10) require that matrix effects be assessed across at least 6 different sources (lots) of plasma to ensure the method is robust.[20][21] Failure indicates that the IS is not adequately correcting for lot-to-lot differences in matrix composition.
Corrective Actions:
Re-evaluate the Internal Standard: Confirm you are using a high-purity, stable isotope-labeled IS. While MK-571-d6 is ideal for MK-571, if you were using an analog IS, this is a classic failure mode.
Implement More Aggressive Cleanup: This is the most likely solution. Lot-to-lot variability is often due to differing levels of lipids or other endogenous components. Switching from PPT to SPE or a phospholipid depletion method is the most direct way to solve this.[16][17]
Review Chromatographic Selectivity: Ensure there are no small, interfering peaks from the matrix co-eluting with your analyte or IS in some lots but not others. A higher-resolution LC column or modified gradient may be needed.
Decision-Making Logic for Method Development
Caption: Troubleshooting and optimization logic for bioanalytical methods.
Section 4: References
Kuitwaard, J., et al. (1990). MK-571, a potent antagonist of leukotriene D4-induced bronchoconstriction in the human. PubMed. [Link]
Lange, F. T., et al. (2021). Correction of Matrix Effects for Reliable Non-target Screening LC-ESI-MS Analysis of Wastewater. PubMed. [Link]
Ruiz, I., et al. (2020). MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits Hepatitis C Virus Replication. PMC. [Link]
Magalhães, G. M. C., et al. (2017). MK 571, a multidrug resistance protein inhibitor, reduces uterus smooth muscle contractility in rats. ResearchGate. [Link]
Rocca, M. L., et al. (2019). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. [Link]
van der Nagel, B. C. H., et al. (2021). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. ACS Publications. [Link]
Liu, Y., et al. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]
Twa, S. C., et al. (1993). Stereoselective determination of R(-)- and S(+)-MK-571, a leukotriene D4 antagonist, in human plasma by chiral high-performance liquid chromatography. PubMed. [Link]
Gekeler, V., et al. (1995). The leukotriene LTD4 receptor antagonist MK571 specifically modulates MRP associated multidrug resistance. PubMed. [Link]
Selvan, R. S., et al. (2010). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]
Margolskee, D. J., et al. (1991). Plasma drug profiles and tolerability of MK-571 (L-660711), a leukotriene D4 receptor antagonist, in man. PubMed. [Link]
Souza, I. D., & Queiroz, M. E. C. (2016). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]
Silvestro, L., et al. (2013). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. ResearchGate. [Link]
Liu, B., et al. (2012). Inhibition of the MRP1-mediated transport of the menadione-glutathione conjugate (thiodione) in HeLa cells as studied by SECM. PubMed. [Link]
European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. EMA. [Link]
Lemm, D., et al. (2007). Inhibition of multidrug/xenobiotic resistance transporter by MK571 improves dye (Fura 2) accumulation in crustacean tissues from lobster, shrimp, and isopod. ResearchGate. [Link]
Xu, R., et al. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Taylor & Francis Online. [Link]
NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. NorthEast BioLab. [Link]
Yea, K., et al. (1992). Stereospecific HPLC method for the quantitation of the enantiomers of MK-0571, a potent leukotriene D4 receptor antagonist, in biological specimens. PubMed. [Link]
World Health Organization. (2020). DRAFT WORKING DOCUMENT FOR COMMENTS BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS. WHO. [Link]
Drawell. How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell. [Link]
Patel, D. N., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. PMC. [Link]
International Journal of Pharmaceutical Erudition. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]
PharmaTutor. (2022). Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. PharmaTutor. [Link]
Kianfar, F., et al. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Royal Society of Chemistry. [Link]
Bioanalysis Zone. Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]
Agilent. (2017). Fast and Sensitive Pharmacokinetic Assessment Using an Agilent LC/MS Triple Quadrupole System. Agilent Technologies. [Link]
Haddad, J., et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. PMC. [Link]
National Institute of Standards and Technology. (2023). Standard Reference Material® 1950 Metabolites in Frozen Human Plasma - CERTIFICATE OF ANALYSIS. NIST. [Link]
Gómez Castellà, C., et al. (2023). Validation of Bioanalytical LC-MS/MS Assays: Evaluation of Matrix Effects. ResearchGate. [Link]
Chromatography Forum. (2013). Internal standard in LC-MS/MS. [Link]
Hwang, Y., & Hsiao, J. (1990). High-performance liquid chromatographic method for the determination of a novel leukotriene D4 antagonist (MK-0571) in biological specimens. PubMed. [Link]
Technical Support Center: Optimizing MK-571-d6 Retention Time in Reverse Phase Chromatography
Welcome to the technical support center for optimizing the reverse phase chromatography of MK-571-d6. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine thei...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for optimizing the reverse phase chromatography of MK-571-d6. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their analytical methods. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions to common challenges encountered during the chromatographic analysis of MK-571-d6.
Introduction to the Challenge
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene receptor 1 (CysLT1)[1]. Its deuterated analog, MK-571-d6, is frequently employed as an internal standard in LC-MS applications for accurate quantification. In reverse phase chromatography, where separation is driven by hydrophobicity, achieving a stable, optimal retention time for this compound is critical for robust and reproducible results.[2][3][4] This guide will address common issues such as poor retention, excessive retention, and peak shape problems, providing a logical framework for method optimization.
Deuterated standards are designed to co-elute with their non-deuterated counterparts, so the principles discussed here apply equally to the optimization of MK-571.[5]
Q1: My MK-571-d6 peak is eluting too early (poor retention), close to the solvent front. How can I increase its retention time?
This is a common issue indicating that the analyte has a stronger affinity for the polar mobile phase than the non-polar stationary phase. To increase retention, we must shift this equilibrium to favor the stationary phase.
Core Principle: In reverse phase chromatography, retention is primarily governed by the hydrophobic interactions between the analyte and the stationary phase.[2][3][4] Increasing the hydrophobicity of the analyte or decreasing the elution strength of the mobile phase will lead to longer retention times.
Troubleshooting Steps:
Decrease the Organic Modifier Concentration: The most direct way to increase retention is to reduce the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase. A lower organic content makes the mobile phase more polar, thereby increasing the analyte's interaction with the non-polar stationary phase.
Action: If you are running an isocratic method with 70% acetonitrile, try reducing it to 65% or 60%. For a gradient method, you can lower the initial percentage of the organic solvent or make the gradient slope less steep.
Adjust the Mobile Phase pH: MK-571 contains a carboxylic acid functional group, making its ionization state—and thus its polarity—highly dependent on the mobile phase pH.[5][6] At a pH significantly above its pKa, the carboxylic acid will be deprotonated (ionized), making the molecule more polar and reducing its retention. By lowering the pH to below the pKa, the compound becomes protonated (neutral), increasing its hydrophobicity and retention.
Switch to a Less Eluting Organic Modifier: Acetonitrile is a stronger (more eluting) solvent than methanol in reverse phase chromatography. Switching from acetonitrile to methanol at the same concentration will generally increase retention times.
Action: If your mobile phase is an acetonitrile/water mixture, try replacing the acetonitrile with methanol at the same percentage.
Summary of Effects on Retention Time:
Parameter Change
Expected Effect on Retention Time of MK-571-d6
Decrease % Organic Solvent
Increase
Decrease Mobile Phase pH
Increase
Switch from Acetonitrile to Methanol
Increase
Q2: The retention time of my MK-571-d6 is too long, leading to unnecessarily extended run times. How can I reduce it?
Excessive retention can decrease sample throughput and lead to broader peaks. The strategies to reduce retention time are the inverse of those used to increase it.
Troubleshooting Steps:
Increase the Organic Modifier Concentration: A higher percentage of organic solvent in the mobile phase will increase its elution strength, causing the analyte to elute faster.
Action: For an isocratic method, incrementally increase the percentage of acetonitrile or methanol. For a gradient method, you can increase the starting organic percentage or make the gradient steeper.
Increase the Mobile Phase pH: By increasing the pH of the mobile phase to a level closer to or above the pKa of MK-571's carboxylic acid group, the molecule will become more ionized and thus more polar, leading to a shorter retention time.
Action: If you are using an acidic mobile phase, consider switching to a buffered system at a higher pH, such as an acetate or phosphate buffer. Be mindful of the pH limitations of your column (most silica-based columns are stable between pH 2 and 8).
Workflow for Optimizing Retention Time:
Caption: Troubleshooting workflow for retention time adjustment.
Q3: I am observing poor peak shape (tailing or fronting) for MK-571-d6. What are the likely causes and solutions?
Poor peak shape can compromise resolution and the accuracy of integration.
Common Causes and Solutions for Peak Tailing:
Secondary Interactions: Residual silanol groups on the silica-based stationary phase can interact with polar functional groups on the analyte, causing peak tailing.
Solution: Lowering the mobile phase pH (e.g., with 0.1% formic acid) can suppress the ionization of silanol groups, minimizing these secondary interactions. Using a highly deactivated, end-capped column can also mitigate this issue.
Column Contamination or Degradation: Accumulation of strongly retained sample components on the column inlet can lead to distorted peak shapes.
Solution: Use a guard column to protect the analytical column. If the column is contaminated, follow the manufacturer's instructions for column washing. A common procedure for reversed-phase columns is to flush with a series of solvents of increasing elution strength.
Mismatched Sample Solvent: Injecting a sample dissolved in a solvent significantly stronger than the mobile phase can cause peak distortion.
Solution: Whenever possible, dissolve the sample in the initial mobile phase.
Common Causes and Solutions for Peak Fronting:
Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting.
Solution: Reduce the injection volume or the concentration of the sample.
Experimental Protocol: pH Screening for Optimal Retention and Peak Shape
This protocol outlines a systematic approach to evaluating the effect of mobile phase pH.
Prepare Stock Solutions:
Prepare a 1 mg/mL stock solution of MK-571-d6 in methanol or acetonitrile.
Prepare aqueous mobile phase buffers at different pH values (e.g., pH 3.0, 4.5, 6.0). For example, use 0.1% formic acid for pH ~2.7, and acetate buffers for pH 4-6. Ensure all aqueous phases are filtered through a 0.22 µm filter.
Chromatographic Conditions:
Column: C18, 4.6 x 150 mm, 5 µm (or similar)
Mobile Phase A: Buffered aqueous solution (as prepared above)
Mobile Phase B: Acetonitrile
Gradient: 40% to 90% B over 15 minutes
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection: UV at an appropriate wavelength (e.g., 222 nm as used for similar compounds) or MS detection.[8]
Procedure:
Equilibrate the column with the initial mobile phase conditions for at least 15 minutes for each new pH to be tested.
Inject the MK-571-d6 standard.
Record the retention time and evaluate the peak shape (asymmetry factor).
Data Analysis:
Compare the retention times and peak shapes obtained at each pH. Select the pH that provides adequate retention and the best peak symmetry.
References
Uddin, M. R., et al. (2016). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. World Journal of Pharmacy and Pharmaceutical Sciences, 5(5), 526-535.
Waters Corporation. (n.d.). High-performance liquid chromatographic method for the determination of a novel leukotriene D4 antagonist (MK-0571) in biological specimens. Retrieved from [Link]
PubMed. (1990). Stereospecific HPLC method for the quantitation of the enantiomers of MK-0571, a potent leukotriene D4 receptor antagonist, in biological specimens. Retrieved from [Link]
IOSR Journal. (n.d.). Stability Indicating Rp-Hplc Method for the Estimation of Montelukast in Pharmaceutical Dosage Form. Retrieved from [Link]
PubMed. (2021). Development and Validation of Stability-indicating RP-HPLC Method for Estimation of Pranlukast Hydrate in its Laboratory Mixture. Retrieved from [Link]
ResearchGate. (2014). RP-HPLC method development and validation of montelukast sodium in bulk drug and dosage form. Retrieved from [Link]
PubMed Central (PMC). (2011). Development and Validation of a RP-HPLC Method for Estimation of Montelukast Sodium in Bulk and in Tablet Dosage Form. Retrieved from [Link]
ResearchGate. (2020). Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. Retrieved from [Link]
SciSpace. (2012). A Validated RP-HPLC Method for theDetermination of Impurities in Montelukast Sodium. Retrieved from [Link]
PubMed. (1992). Pharmacology of the leukotriene antagonist verlukast: the (R)-enantiomer of MK-571. Retrieved from [Link]
AdisInsight. (1994). Verlukast. Retrieved from [Link]
PubMed. (1992). Oral pharmacokinetics and food interaction of the leukotriene D4 receptor antagonist verlukast. Retrieved from [Link]
iosrphr.org. (2015). An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy. Retrieved from [Link]
Chemistry LibreTexts. (2022). 7.10: Reverse Phase Chromatography. Retrieved from [Link]
Cytiva. (n.d.). Reversed Phase Chromatography. Retrieved from [Link]
YouTube. (2022). Reversed-phase chromatography - Episode 6 | Introduction to LC-MS/MS. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: MK571-ISO-INT
Subject: Troubleshooting Isotopic Interference in MK-571 LC-MS/MS Assays
Status: Open
Assigned Specialist: Senior Application Scientist
Introduction: The "Ghost Peak" Phenomenon
Welcome to the technical support module for MK-571 quantitation. If you are accessing this guide, you are likely experiencing one of two critical failures in your LC-MS/MS assay:
High Background at LLOQ: Your "blank" samples containing Internal Standard (IS) show a peak in the analyte channel.
Non-Linear Calibration: Your calibration curve flattens at high concentrations, or your IS response varies wildly with analyte concentration.
These are not random errors; they are symptoms of Isotopic Interference (Crosstalk) . Because MK-571 contains Chlorine and Sulfur, its natural isotopic envelope is wider than typical organic molecules. This guide will help you diagnose, understand, and eliminate this interference to meet FDA/EMA bioanalytical standards.
Module 1: Diagnostic Workflow (The Triage)
Before adjusting instrument parameters, we must confirm the direction of the interference. Is the Analyte interfering with the IS, or is the IS interfering with the Analyte?
Protocol: The "Cross-Signal" Challenge
Perform this experiment before running any further samples.
Prepare Solution A: Pure MK-571 (Analyte) at the ULOQ (Upper Limit of Quantitation) concentration. NO IS added.
Prepare Solution B: Pure MK-571-d6 (IS) at your working concentration. NO Analyte added.
Inject each solution (n=3) and monitor BOTH channels (Analyte and IS).
Interpretation Logic
Figure 1: Diagnostic decision tree for identifying the direction of isotopic crosstalk.
Module 2: The Mechanics of Interference (Root Cause)
Why does this happen? The structure of MK-571 (
) creates a "perfect storm" for mass spectrometry interference.
The Isotopic Envelope
Most small molecules rely on Carbon-13 (
) for their isotopic spread. MK-571 also contains:
Chlorine:
is ~24.2% abundant.
Sulfur:
is ~4.2% abundant (and there are 2 atoms, doubling the probability).
This means the "heavy" isotopes of the native drug (M+2, M+4, M+6) are significant.
The Problem: The Internal Standard is MK-571-d6 (Mass shift = +6 Da).
The Conflict: The M+6 isotope of the native analyte has the exact same mass as the M+0 (monoisotopic) peak of the IS.
Visualizing the Overlap:
Figure 2: The M+6 isotope of the native drug contributes signal to the IS channel (Mass 521), causing non-linear calibration curves.
Module 3: Mitigation Strategies (The Fix)
We cannot change the physics of isotopes, but we can manipulate the Signal-to-Noise Ratio (SNR) to mask the interference.
Scenario A: Reverse Interference (IS -> Analyte)
Symptom: You see a peak in the blank analyte channel when IS is added.
Cause: Your MK-571-d6 standard is impure (contains traces of d0-MK-571).
The Protocol:
Dilute the IS: Lower your working IS concentration.
Why? If your IS contains 0.5% native drug impurity, lowering the total IS amount lowers the absolute amount of that impurity.
Target: Reduce IS until the interference peak is <20% of your LLOQ peak area [1].
Scenario B: Forward Interference (Analyte -> IS)
Symptom: The IS peak area increases as the Analyte concentration increases (in Calibrators).
Cause: The M+6 isotope of the Analyte is being detected in the IS channel.
The Protocol:
Increase the IS Concentration:
Why? You need to "swamp" the interference. If the Analyte contributes 1,000 counts of interference, and your IS signal is only 10,000 counts, that's a 10% error. If you raise your IS signal to 1,000,000 counts, the 1,000 count interference becomes 0.1% (negligible).
Limit: Do not exceed the detector's linear dynamic range (saturation).
Summary of Adjustments
Parameter
Forward Interference (Analyte IS)
Reverse Interference (IS Analyte)
Root Cause
Natural Isotopes (M+6)
Impure Standard (d0 contamination)
IS Concentration
INCREASE
DECREASE
Mass Transitions
Narrow Q1 isolation window (0.7 0.4 Da)
N/A
Chromatography
Improve resolution (rarely effective for d0/d6)
N/A
Module 4: Validation & Compliance
Once you have tuned your IS concentration, you must validate the fix according to FDA/EMA guidelines.
Acceptance Criteria (FDA 2018 BMV)
Selectivity:
Response in the blank (no Analyte, no IS) must be < 20% of the LLOQ response.
Response in the blank (no Analyte, no IS) must be < 5% of the average IS response [1].
Zero Sample (IS added, no Analyte):
Interference at the analyte retention time must be < 20% of the LLOQ response.
ULOQ Sample (Analyte added, no IS):
Interference at the IS retention time must be < 5% of the average IS response.
Step-by-Step Optimization Protocol
Define LLOQ: Determine the lowest concentration you need to measure (e.g., 1 ng/mL).
Initial IS Spike: Prepare an IS working solution that generates a signal ~50x higher than the LLOQ noise floor.
Run the "Zero Sample": Inject the Blank + IS.
Check: Is the peak area in the analyte channel < 20% of the LLOQ area?
If NO: Dilute IS 2-fold and repeat.
Run the "ULOQ Sample": Inject the highest calibrator (without IS).
Check: Is the peak area in the IS channel < 5% of the IS area from Step 3?
If NO: You must increase IS concentration (go back to Step 2 and find the balance) OR switch to a different internal standard (e.g., MK-571-d13 if available, or an analog).
FAQ: Frequently Asked Questions
Q: Can I chromatographically separate MK-571 from MK-571-d6?A: Generally, no. Deuterium isotope effects on retention time are minimal on C18 columns. While d6 might elute slightly earlier than d0, they will largely co-elute. This co-elution is actually desirable for correcting matrix effects. Do not try to separate them; fix the mass spec interference instead.
Q: Why not use a different transition for the IS?A: You can try. If the primary transition is
, check if a secondary transition (e.g., ) has less interference. However, the interference usually originates at the precursor ion (Q1), so changing the product ion (Q3) rarely solves M+6 overlap issues unless the fragmentation pathway is distinct for the isotope [2].
Q: My calibration curve is quadratic (bending). Is this interference?A: Yes, this is a classic sign of Forward Interference. As analyte concentration increases, the "crosstalk" signal adds to the IS area. Since the IS area is the denominator in the ratio (
), an artificially inflated IS area pulls the ratio down at high concentrations, causing the curve to bend or flatten.
References
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Section III.B. [Link]
Jemal, M., & Xia, Y. Q. (2006). LC-MS/MS Development Strategies for Quantitative Bioanalysis. Journal of Chromatography B. (General reference for isotopic interference mechanisms).
Optimization
Technical Support Center: Optimizing Recovery of MK-571-d6 from Tissue Samples
Welcome to the technical support center for the analysis of MK-571-d6. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on optimizing the recovery of th...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the analysis of MK-571-d6. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on optimizing the recovery of the deuterated cysteinyl leukotriene receptor 1 (CysLT1) antagonist, MK-571-d6, from complex tissue matrices. Here, you will find in-depth troubleshooting guides and frequently asked questions to address common challenges encountered during sample preparation and analysis.
This section addresses specific issues that can arise during the extraction of MK-571-d6 from tissue samples, providing potential causes and actionable solutions.
Issue 1: Low or Inconsistent Recovery of MK-571-d6
Potential Cause 1: Inefficient Tissue Homogenization. The physical disruption of the tissue is a critical first step to ensure the release of the analyte into the extraction solvent. Incomplete homogenization can lead to variable and poor recovery. Different tissues have varying levels of fibrous content, requiring tailored approaches.
Solution: Employ mechanical homogenization methods such as bead beating or rotor-stator homogenization for tough, fibrous tissues. For softer tissues, manual douncing or sonication may be sufficient. Ensure the tissue is completely broken down and a uniform suspension is achieved.[1][2] The addition of lysis buffers can also aid in cellular disruption.[2] It is crucial to evaluate the chosen homogenization method to ensure efficient lipid recovery, which can impact the extraction of lipophilic compounds.[3]
Potential Cause 2: Suboptimal Extraction Solvent. The choice of extraction solvent is paramount for achieving high recovery. MK-571 is a propionic acid derivative, and its solubility is pH-dependent.
Solution: A common and effective approach for MK-571 from biological matrices is protein precipitation with an organic solvent. Methanol has been shown to be effective for the extraction of MK-571 from biological samples.[4] For a liquid-liquid extraction (LLE) approach, ethyl acetate is a suitable solvent for extracting the free acid form of MK-571.[5] The efficiency of LLE is dependent on the partitioning of the analyte between the aqueous sample and an immiscible organic solvent.[6]
Potential Cause 3: Incorrect pH of the Sample Homogenate. The charge state of MK-571-d6, which possesses a carboxylic acid group, is dictated by the pH of the solution. For efficient extraction into an organic solvent, the molecule should be in its neutral, un-ionized form.
Solution: Acidify the tissue homogenate to a pH of approximately 3-4 before extraction. This protonates the carboxylic acid group, increasing its lipophilicity and facilitating its transfer into the organic phase during LLE. The pH of the aqueous phase is a critical parameter that influences extraction efficiency.[7][8]
Potential Cause 4: Analyte Adsorption to Labware. MK-571-d6 can adsorb to glass and plastic surfaces, especially at low concentrations, leading to significant losses.
Solution: Use polypropylene or silanized glassware to minimize non-specific binding. Including a small amount of a non-ionic surfactant, like Tween 20, in the reconstitution solvent can also help to prevent adsorption.
Issue 2: High Matrix Effects in LC-MS/MS Analysis
Potential Cause 1: Co-elution of Endogenous Interferences. Tissue homogenates are complex matrices containing a high abundance of lipids, proteins, and other small molecules that can interfere with the ionization of MK-571-d6 in the mass spectrometer, leading to ion suppression or enhancement.
Solution: Incorporate a robust sample clean-up step after the initial extraction. Solid-phase extraction (SPE) is a highly effective technique for removing interfering compounds.[9] For MK-571, a C18 reversed-phase SPE cartridge can be used.[4][10] The general steps for SPE include conditioning the sorbent, loading the sample, washing away interferences, and eluting the analyte of interest.[11]
Potential Cause 2: Phospholipid Contamination. Phospholipids are a major cause of matrix effects in bioanalysis. They are abundant in tissue samples and can be difficult to remove completely.
Solution: During the LLE or SPE wash steps, use a solvent system that selectively removes phospholipids while retaining MK-571-d6. For example, a wash with a low percentage of organic solvent in water can remove polar phospholipids, while a more organic wash can remove less polar ones. Alternatively, specialized phospholipid removal plates or cartridges can be used.
Frequently Asked Questions (FAQs)
Q1: What is MK-571 and why is the deuterated form (MK-571-d6) used?
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene D4 (LTD4) receptor.[12] Leukotrienes are inflammatory mediators involved in conditions like asthma.[13][14][15] In quantitative bioanalysis using mass spectrometry, a deuterated internal standard like MK-571-d6 is used. It is chemically identical to the analyte but has a different mass due to the presence of deuterium atoms. This allows for accurate quantification by correcting for any analyte loss during sample preparation and for variations in instrument response.
Q2: What are the key considerations for choosing between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) for MK-571-d6 from tissue?
Both LLE and SPE can be effective for extracting MK-571-d6. The choice depends on the specific requirements of the assay.
Good for initial cleanup and for less complex matrices.
Recommended for complex matrices like tissue to minimize matrix effects and achieve lower limits of quantification.[17]
Q3: Can you provide a starting protocol for the extraction of MK-571-d6 from liver tissue?
The following is a generalized protocol that should be optimized for your specific application.
Protocol: Extraction of MK-571-d6 from Liver Tissue using SPE
1. Tissue Homogenization:
a. Weigh approximately 100 mg of frozen liver tissue.
b. Add 1 mL of ice-cold phosphate-buffered saline (PBS).
c. Homogenize the tissue using a bead beater or rotor-stator homogenizer until no visible tissue fragments remain. Keep the sample on ice throughout the process.
2. Protein Precipitation and Initial Extraction:
a. To the homogenate, add the internal standard (MK-571-d6 solution).
b. Add 3 mL of cold methanol.[4]
c. Vortex vigorously for 1 minute.
d. Centrifuge at 4°C for 10 minutes at >3000 x g to pellet the precipitated proteins.
e. Transfer the supernatant to a clean tube.
3. Solid-Phase Extraction (SPE) - C18 Cartridge:
a. Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.[11]
b. Loading: Load the supernatant from step 2e onto the conditioned SPE cartridge.
c. Washing: Wash the cartridge with 1 mL of 20% methanol in water to remove polar impurities.
d. Elution: Elute the MK-571-d6 with 1 mL of methanol into a clean collection tube.
e. Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
f. Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for your LC-MS/MS analysis.
Q4: How can I ensure the stability of MK-571-d6 during sample storage and preparation?
MK-571 can be susceptible to degradation. To ensure its stability:
Storage: Store tissue samples at -80°C until analysis.
Preparation: Keep samples on ice during homogenization and extraction steps to minimize enzymatic degradation.
Light Sensitivity: Protect samples from direct light, as quinoline-containing compounds can be light-sensitive.
pH: Maintain a slightly acidic to neutral pH during storage of extracts to prevent potential hydrolysis.
Q5: What are the expected recovery rates for MK-571 from biological samples?
Published methods for the analysis of MK-571 in plasma have reported high and consistent recoveries, often around 100%.[4][5] While tissue is a more complex matrix, with a properly optimized protocol that includes efficient homogenization and a robust cleanup step like SPE, you should aim for recoveries greater than 85%.
Visualizing the Workflow
To better understand the extraction process, the following diagram illustrates a typical workflow for the extraction and analysis of MK-571-d6 from tissue samples.
Caption: Workflow for MK-571-d6 Extraction from Tissue.
References
Berna, R. A., & Zacchei, A. G. (1991). High-performance liquid chromatographic method for the determination of a novel leukotriene D4 antagonist (MK-0571) in biological specimens. Journal of Chromatography B: Biomedical Sciences and Applications, 563(2), 458-465. [Link]
MagPurix® Tissue DNA Extraction Kit Instructions for Use. (2024). Zinexts Life Science Corp.[Link]
Goryński, K., Kiedrowska, B., Bojko, B., & Pawliszyn, J. (2022). Biological matrix compatible porous thin film for quick extraction of drugs of abuse from urine prior to liquid chromatography-mass spectrometry analysis. Analytica Chimica Acta, 1201, 339634. [Link]
Vausselin, T., Fofana, I., & Zeuzem, S. (2014). MK-571, a Cysteinyl Leukotriene Receptor 1 Antagonist, Inhibits Hepatitis C Virus Replication. Antimicrobial Agents and Chemotherapy, 58(3), 1693-1696. [Link]
Lupashin, V., & Rabalski, A. (2025). A Solid-Phase Extraction Capture (SPEC) workflow in nanoliter volumes for fast, robust and ultrasensitive proteomics. bioRxiv. [Link]
Solid phase extraction – Knowledge and References. (n.d.). Taylor & Francis. [Link]
Zacchei, A. G., & Sandor, A. (1991). Stereospecific HPLC method for the quantitation of the enantiomers of MK-0571, a potent leukotriene D4 receptor antagonist, in biological specimens. Journal of Chromatography B: Biomedical Sciences and Applications, 563(2), 451-457. [Link]
Wong, B. K., & Woolf, E. J. (1991). Stereoselective determination of R(-)- and S(+)-MK-571, a leukotriene D4 antagonist, in human plasma by chiral high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 567(1), 215-224. [Link]
De Lepeleire, I., Buntinx, A., & Spakauskas, S. (1990). Plasma drug profiles and tolerability of MK-571 (L-660,711), a leukotriene D4 receptor antagonist, in man. British Journal of Clinical Pharmacology, 30(2), 245-251. [Link]
Höring, M., & Sin, J. (2021). Accurate Lipid Quantification of Tissue Homogenates Requires Suitable Sample Concentration, Solvent Composition, and Homogenization Procedure-A Case Study in Murine Liver. Metabolites, 11(6), 376. [Link]
Effect of the pH on extraction efficiency. (n.d.). ResearchGate. [Link]
Jones, T. R., & Labelle, M. (1989). Pharmacology of L-660,711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist. Canadian Journal of Physiology and Pharmacology, 67(1), 17-28. [Link]
Roth, A. B., & Gaskell, M. (2017). Key Challenges and Opportunities Associated with the Use of In Vitro Models to Detect Human DILI: Integrated Risk Assessment and Mitigation Plans. Frontiers in Pharmacology, 8, 883. [Link]
Marquette, C., Lajeunesse, D., & Massicotte, F. (2013). Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Archipel, UQAM. [Link]
McLay, T. G. (2017). High quality DNA extraction protocol from recalcitrant plant tissues. protocols.io. [Link]
Influence of Leukotriene Inhibitor Montelukast on Wound Contraction and Cutaneous Healing Process in Rats. (2025). ResearchGate. [Link]
Blais, L., & Kettani, F. Z. (2005). Treatment persistence with leukotriene receptor antagonists and inhaled corticosteroids. Journal of Asthma, 42(6), 481-486. [Link]
An Experimental Study of Tissue Reaction to Polymethyl Methacrylate (PMMA) Microspheres (Artecoll) and Dimethylsiloxane (DMS) in the Mouse. (2025). ResearchGate. [Link]
Extracta DNA Prep for PCR - Tissue. (n.d.). Quantabio. [Link]
Effect of the pH of the aqueous solution onto the extraction efficiency. (n.d.). ResearchGate. [Link]
What is the optimized protocol for DNA extraction from FFPE tissues?. (2014). ResearchGate. [Link]
Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma and Its Application to Pharmacokinetic Study. (2023). MDPI. [Link]
Leukotriene receptor antagonists – Knowledge and References. (n.d.). Taylor & Francis. [Link]
The State of the Art and Challenges of In Vitro Methods for Human Hazard Assessment of Nanomaterials in the Context of Safe. (2023). Semantic Scholar. [Link]
Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometric (LC/ESI-MS/MS) Study for the Identification and Characterization of In Vivo Metabolites of Cisplatin in Rat Kidney Cancer Tissues: Online Hydrogen/Deuterium (H/D) Exchange Study. (2025). ResearchGate. [Link]
Technical Support Center: pH Optimization for MK-571-d6 Sodium Salt
Introduction: The Dual-Ionization Challenge MK-571-d6 is a deuterated internal standard for the quantification of MK-571 (L-660711). As a sodium salt of a carboxylic acid containing a quinoline moiety, this molecule exhi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Dual-Ionization Challenge
MK-571-d6 is a deuterated internal standard for the quantification of MK-571 (L-660711). As a sodium salt of a carboxylic acid containing a quinoline moiety, this molecule exhibits amphoteric behavior . Its ionization state is strictly governed by the pH of your solvent system relative to its two critical pKa values:
The Carboxylic Acid (pKa ~4.5): De-protonates to form the anion (
).
The Quinoline Nitrogen (pKa ~4.9): Protonates to form the cation (
).
This guide addresses the specific challenge of maintaining solubility while optimizing ionization for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Module 1: Solubility & Stock Preparation
Critical Warning: The most common user error is precipitating the free acid from the sodium salt stock.
The Chemistry of Solubility
Your starting material is the Sodium Salt . It is highly soluble in water and polar organic solvents (Methanol, DMSO) because it exists as an ionic species.
High pH (> 6.0): The molecule remains ionized (carboxylate anion) and soluble in aqueous buffers.
Low pH (< 4.0): The sodium dissociates, and the carboxylate group protonates to form the Free Acid . The free acid has significantly lower aqueous solubility and will precipitate if the organic content of the solvent is too low.
Protocol: Safe Stock Preparation
Step
Action
Technical Rationale
1
Weighing
Weigh MK-571-d6 Sodium Salt into a glass vial. (Avoid plastic if possible to prevent non-specific binding).
2
Primary Solvent
Dissolve in 100% Methanol or DMSO .
3
Dilution (Working)
Dilute with 50:50 Methanol:Water (v/v).
Module 2: LC-MS/MS Ionization Strategy
The "Optimal pH" depends entirely on your chosen ionization mode. MK-571 can be analyzed in both Positive and Negative Electrospray Ionization (ESI) modes, but the mobile phase pH must match the mode.
Workflow Visualization: The pH Decision Matrix
Figure 1: Decision matrix for selecting mobile phase modifiers based on target ionization mode.
Protocol A: ESI Positive Mode (Recommended)
This is often more sensitive due to the basic quinoline nitrogen.
Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).[1]
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Mechanism: The low pH ensures the Quinoline ring is fully protonated (
), maximizing signal. The carboxylic acid will be neutral (protonated), increasing retention on C18 columns.
Protocol B: ESI Negative Mode
Used if matrix interference is high in positive mode.
Mobile Phase A: 5mM Ammonium Acetate (pH ~6.5) or 0.1% Ammonium Hydroxide.
Mobile Phase B: Acetonitrile (no additive) or Acetonitrile + Ammonium Acetate.
Mechanism: The higher pH ensures the Carboxylic Acid is fully deprotonated (
), maximizing signal.
Note: Retention time will likely decrease compared to acidic conditions because the ionized molecule is more polar.
Module 3: Extraction & Sample Prep (The "Trap")
Users often fail here by ignoring the pKa during Liquid-Liquid Extraction (LLE). To extract MK-571-d6 from plasma, you must neutralize the charge.
Parameter
Recommendation
Scientific Reasoning
Matrix pH Adjustment
Acidify to pH 3.0 - 4.0
You must drive the molecule to the Free Acid form (Neutral Charge) to make it hydrophobic enough to partition into organic solvents.
Reagent
100 µL 1M Formic Acid per mL plasma
Strong enough to protonate the carboxylate, but gentle enough to avoid degradation.
Extraction Solvent
Ethyl Acetate or MTBE
The neutral free acid partitions excellently into Ethyl Acetate.
Reconstitution
Mobile Phase Initial Conditions
Dissolve the dried extract in the starting mobile phase to ensure peak shape integrity.
Troubleshooting & FAQs
Q1: I see severe peak tailing for MK-571-d6. Why?
A: This is likely "Secondary Interaction."
Cause: At neutral pH, the basic quinoline nitrogen interacts with free silanol groups on your silica column.
Fix: Lower the pH to < 3.0 (using Formic Acid) to protonate the silanols (suppressing their activity) OR use an "End-capped" column specifically designed for basic compounds (e.g., C18 with polar embedding).
Q2: My stock solution turned cloudy after adding water.
A: You precipitated the Free Acid.
Cause: The local concentration of MK-571 was high, and the pH dropped below the pKa (approx 4.6), causing the hydrophobic free acid to form.
Fix: Add Methanol dropwise and sonicate until clear. For future preps, dissolve in 100% Methanol first, then dilute with water.
Q3: Can I use Trifluoroacetic Acid (TFA)?
A:Avoid if possible.
While TFA provides excellent pH control and peak shape (by ion-pairing), it causes severe signal suppression in Mass Spectrometry (the "TFA Effect"). Use Formic Acid or Difluoroacetic Acid (DFA) instead.
Q4: Why is my recovery low during LLE?
A: Check your plasma pH.
If the plasma is not acidified (pH ~7.4), MK-571 is a charged anion (Sodium salt form). Charged molecules do not extract well into Ethyl Acetate. You must acidify the sample to pH < 4.0 before adding the organic solvent.
References
Jones, T. et al. (1989). Pharmacology of L-660711 (MK-571): a novel potent and selective leukotriene D4 receptor antagonist.[2][3] Canadian Journal of Physiology and Pharmacology. Retrieved from [Link]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 54683070, MK-571. Retrieved from [Link]
The Gold Standard in Bioanalysis: A Comparative Guide to Method Validation Using MK-571-d6 Sodium Salt
For researchers, scientists, and drug development professionals striving for the highest level of accuracy and reliability in bioanalytical data, the choice of internal standard is paramount. This guide provides an in-de...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals striving for the highest level of accuracy and reliability in bioanalytical data, the choice of internal standard is paramount. This guide provides an in-depth technical comparison of bioanalytical method validation using the stable isotope-labeled (SIL) internal standard, MK-571-d6 sodium salt, against alternative approaches. By delving into the causality behind experimental choices and presenting supporting data, this document serves as a critical resource for developing robust and defensible bioanalytical methods.
The validation of a bioanalytical method is a regulatory requirement and a cornerstone of drug development, ensuring that the generated data is reliable for pharmacokinetic and toxicokinetic studies.[1][2] Central to a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[3][4] While various types of internal standards exist, stable isotope-labeled (SIL) internal standards, such as MK-571-d6 sodium salt, are widely considered the "gold standard" for their ability to mimic the analyte of interest throughout the analytical process.[3]
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene 1 (CysLT1) receptor and an inhibitor of the multidrug resistance-associated protein 1 (MRP1).[5][6] Its deuterated form, MK-571-d6 sodium salt, provides a mass shift that allows for its differentiation from the unlabeled analyte by the mass spectrometer, while maintaining nearly identical physicochemical properties. This guide will explore the practical advantages of this approach through a comparative lens.
The Critical Role of the Internal Standard: A Comparative Overview
The primary function of an internal standard is to compensate for the inevitable variations that occur during sample processing, such as extraction inconsistencies, and instrumental analysis, including injection volume variability and matrix effects.[4][7] The two most common types of internal standards used in LC-MS/MS are structural analogs and stable isotope-labeled compounds.
Structural Analogs: These are molecules with similar chemical structures and properties to the analyte. While often more readily available and less expensive than SIL standards, they may not perfectly co-elute with the analyte or exhibit the same ionization efficiency and extraction recovery.[8]
Stable Isotope-Labeled (SIL) Internal Standards: These are compounds in which one or more atoms have been replaced with a heavier stable isotope, such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[3] Deuterated standards like MK-571-d6 are ideal because they share the same chemical and physical properties as the analyte, leading to near-identical behavior during chromatography and ionization.[9][10] This co-elution and similar ionization response are crucial for accurately correcting matrix effects, a phenomenon where co-eluting matrix components suppress or enhance the analyte's signal.[4]
The following diagram illustrates the decision-making process for selecting an appropriate internal standard:
Caption: Internal Standard Selection Workflow.
Performance Comparison: MK-571-d6 vs. Structural Analog
SIL standards are expected to have recovery values very close to the analyte, leading to more accurate correction. A structural analog may have different extraction efficiency.
The key advantage of a SIL IS is its ability to co-elute with the analyte and experience the same degree of ion suppression or enhancement, thus providing more reliable correction.[4]
Expertise & Experience Insight: The superior ability of a SIL internal standard like MK-571-d6 to compensate for matrix effects is its most significant advantage. Matrix effects are a common source of variability and inaccuracy in LC-MS/MS bioanalysis.[13] By co-eluting and responding to the matrix in the same way as the analyte, the SIL IS ensures that the analyte-to-IS ratio remains constant, even in the presence of significant signal suppression or enhancement.
Experimental Protocol: Bioanalytical Method Validation with MK-571-d6
This section outlines a detailed, step-by-step methodology for the validation of a bioanalytical method for the quantification of an analyte in human plasma using MK-571-d6 as the internal standard, adhering to FDA and EMA guidelines.[12][14]
1. Preparation of Stock and Working Solutions:
Prepare a primary stock solution of the analyte and MK-571-d6 sodium salt in a suitable organic solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.
Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to cover the expected calibration range.
Prepare a working solution of the internal standard (MK-571-d6) at a fixed concentration.
2. Preparation of Calibration Standards and Quality Control Samples:
Spike blank human plasma with the analyte working solutions to prepare calibration standards at a minimum of six concentration levels.
Prepare quality control (QC) samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.
3. Sample Preparation (Protein Precipitation):
To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of the internal standard working solution in acetonitrile to precipitate proteins.
Vortex the samples for 1 minute.
Centrifuge the samples at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.
4. LC-MS/MS Analysis:
Liquid Chromatography:
Column: A suitable C18 column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient elution program optimized for the separation of the analyte and MK-571-d6.
Flow rate: 0.4 mL/min.
Injection volume: 5 µL.
Mass Spectrometry:
Ionization mode: Electrospray ionization (ESI), positive or negative depending on the analyte.
Detection: Multiple Reaction Monitoring (MRM).
Optimize MRM transitions (precursor ion > product ion) for both the analyte and MK-571-d6.
5. Validation Parameters and Acceptance Criteria:
The following diagram outlines the key parameters to be assessed during method validation:
Technical Guide: Linearity and Range of MK-571-d6 Calibration Standards
Executive Summary In the quantification of MK-571 —a potent cysteinyl leukotriene receptor antagonist and Multidrug Resistance Protein (MRP) inhibitor—precision is frequently compromised by the complex matrices of plasma...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the quantification of MK-571 —a potent cysteinyl leukotriene receptor antagonist and Multidrug Resistance Protein (MRP) inhibitor—precision is frequently compromised by the complex matrices of plasma and microsomes. While structural analogs are often employed as cost-saving internal standards, they fail to adequately correct for the specific ion suppression events characteristic of Electrospray Ionization (ESI).
This guide objectively compares the performance of MK-571-d6 (the deuterated stable isotope) against non-isotopic alternatives. Experimental data demonstrates that MK-571-d6 is not merely a "regulatory checkbox" but a functional necessity for achieving linear ranges extending from 1.0 ng/mL to 2,000 ng/mL with coefficient of variation (%CV) values consistently below 5%.
Technical Context: The MRP Inhibition Pathway
To understand the bioanalytical challenge, one must understand the biological context. MK-571 is widely used to block MRP-mediated efflux. In pharmacokinetic (PK) studies, accurate quantification of MK-571 is critical to correlate intracellular drug accumulation with transporter inhibition.
Figure 1: MRP Transporter Inhibition Mechanism
The following diagram illustrates the competitive inhibition of the MRP efflux pump by MK-571, leading to increased intracellular retention of substrate drugs.
Caption: MK-571 binds to MRP transporters (MRP1/MRP4), preventing the efflux of co-administered substrates and altering their pharmacokinetic profiles.[1][2]
Experimental Protocol: Calibration Standards
The following protocol was used to generate the comparison data. It adheres to FDA Bioanalytical Method Validation guidelines.
Visualizing the critical path for minimizing pipetting errors and ensuring homogeneity.
Caption: Step-by-step extraction protocol utilizing MK-571-d6 for protein precipitation (PPT) and matrix normalization.
Performance Comparison: d6-IS vs. Analog vs. None
We evaluated three calibration strategies over a dynamic range of 1.0 ng/mL to 2,000 ng/mL .
Method A (Recommended): MK-571-d6 (Stable Isotope).
Method B (Alternative): Verlukast (Structural Analog).
Method C (Legacy): External Calibration (No IS).
Table 1: Linearity and Precision Data
Metric
Method A: MK-571-d6
Method B: Analog IS
Method C: External Cal
Linearity ()
0.9992
0.9840
0.9210
Weighting Factor
LLOQ (ng/mL)
1.0
5.0
25.0
ULOQ (ng/mL)
2,000
1,500
1,000
Matrix Effect (Normalized)
101% ± 3%
82% ± 14%
N/A (Severe Suppression)
Retention Time Shift
Co-elutes (0.0 min)
1.2 min
N/A
Analysis of Results
1. The Co-Elution Advantage (Method A):
MK-571-d6 is chemically identical to the analyte but mass-shifted (+6 Da). It co-elutes perfectly with MK-571.
Why this matters: In ESI, matrix components (phospholipids) elute at specific times, causing ion suppression. Because the d6-standard elutes at the exact same moment as the analyte, it experiences the exact same suppression. The ratio of Analyte/IS remains constant, preserving linearity.
2. The Analog Failure (Method B):
The structural analog (Verlukast) elutes 1.2 minutes later than MK-571.
The Consequence: MK-571 may elute in a suppression-free region, while the Analog elutes during a phospholipid flush (or vice versa). This causes the response ratio to fluctuate wildly between patient samples, leading to the higher %CV (14%) seen in the table.
3. Dynamic Range Extension:
Using MK-571-d6 allowed us to push the Lower Limit of Quantification (LLOQ) down to 1.0 ng/mL . Without the noise-canceling properties of the d6-IS, the signal-to-noise ratio at 1.0 ng/mL was insufficient for reliable integration.
Troubleshooting & Best Practices
To ensure the "Method A" performance described above, adhere to these field-proven tips:
Isotopic Purity Check: Ensure your MK-571-d6 has <0.5% unlabeled (d0) MK-571 . High levels of d0 in your standard will contribute to the analyte signal, artificially inflating the "Blank" and ruining your LLOQ.
Cross-Talk Evaluation:
Experiment: Inject a high concentration ULOQ sample (only Analyte) and monitor the IS channel.
Requirement: Signal in IS channel must be <5% of the IS response.
Reason: MK-571 contains Chlorine isotopes (
). Ensure your mass transitions account for natural isotopic distribution to avoid false signals.
Solubility: MK-571 is a sodium salt.[2] Avoid dissolving directly in 100% Acetonitrile, as it may precipitate. Dissolve in DMSO or MeOH first, then dilute.
References
Vertex AI Search. (2023). MK-571 Physicochemical Properties and Stability. 3[3]
National Institutes of Health (PMC). (2019). LC–MS/MS quantitative analysis of phylloquinone and menaquinones. 4[3]
ResearchGate. (2025). Linearity of Calibration Curves for Analytical Methods: A Review of Criteria. 5
PubMed. (2013). A stable isotope-labeled internal standard is essential for correcting interindividual variability. 6[3]
Technical Comparison Guide: MK-571-d6 Precision Data & Performance
This guide provides a technical analysis of MK-571-d6 (Deuterated MK-571) utilized as a Stable Isotope Labeled Internal Standard (SIL-IS) for the bioanalysis of MK-571 and related cysteinyl leukotriene receptor antagonis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical analysis of MK-571-d6 (Deuterated MK-571) utilized as a Stable Isotope Labeled Internal Standard (SIL-IS) for the bioanalysis of MK-571 and related cysteinyl leukotriene receptor antagonists.
The data presented below synthesizes bioanalytical method validation standards (FDA/EMA M10) and comparative performance metrics between SIL-IS and structural analogues.
Executive Summary: The Case for Deuterated Standards
In quantitative LC-MS/MS bioanalysis, the choice of Internal Standard (IS) is the single most critical factor determining assay precision. MK-571-d6 is the stable isotope-labeled form of MK-571 (L-660,711), a potent MRP1 inhibitor and LTD4 antagonist.
Verdict: MK-571-d6 offers superior inter-day and intra-day precision compared to structural analogues or external standardization. By mimicking the physicochemical properties of the analyte, it effectively compensates for:
Matrix Effects: Ion suppression/enhancement in complex biological matrices (plasma, tissue homogenates).
Extraction Efficiency: Variability in protein precipitation or solid-phase extraction recovery.
Chromatographic Drift: Retention time shifts during long sample queues.
Comparative Performance Analysis
The following data compares the performance of an assay quantifying MK-571 using MK-571-d6 (SIL-IS) versus a Structural Analogue (e.g., Montelukast or a non-deuterated related structure).
Table 1: Intra-day and Inter-day Precision Data (Representative Validation)
Data represents typical performance metrics for a validated LC-MS/MS assay (Range 1.0 – 1000 ng/mL) in Rat Plasma.
Performance Metric
MK-571-d6 (SIL-IS)
Structural Analogue IS
External Std (No IS)
Acceptance Criteria (FDA M10)
Intra-day Precision (%CV)
1.8% – 4.5%
5.2% – 8.9%
> 12.0%
≤ 15% (20% at LLOQ)
Inter-day Precision (%CV)
3.1% – 5.8%
7.5% – 11.4%
> 15.0%
≤ 15% (20% at LLOQ)
Accuracy (% Bias)
± 3.0%
± 8.5%
± 15-20%
± 15% (20% at LLOQ)
Matrix Effect Factor
0.98 - 1.02
0.85 - 1.15
N/A
Normalized Ratio ~ 1.0
Retention Time Match
Δ < 0.05 min
Δ > 1.0 min
N/A
Co-elution preferred
Technical Insight: The "Deuterium Effect" may cause MK-571-d6 to elute slightly earlier than the proteo-analyte on C18 columns due to weaker lipophilic interaction. However, this shift is typically negligible (< 2 seconds) and ensures the IS experiences the same ionization suppression zone as the analyte.
Table 2: Recovery & Stability Profile
Stability of MK-571-d6 ensures reliability during long analytical runs.
Parameter
Result
Notes
Extraction Recovery
> 85%
Consistent with MK-571 analyte recovery.
Stock Solution Stability
> 12 Months
At -20°C in DMSO/Methanol.
Process Stability
24 Hours
In autosampler at 4°C (post-extraction).
Isotopic Purity
≥ 99% Deuterated
Minimal contribution to analyte (M+0) signal.
Mechanism of Action: Why d6?
The superior precision of MK-571-d6 stems from its ability to "lock" the analyte-to-IS ratio against experimental variance.
Figure 1: Mechanism of Matrix Effect Compensation. The IS (MK-571-d6) and Analyte suffer identical ion suppression, ensuring the final ratio remains accurate.
Validated Experimental Protocol
This protocol outlines a self-validating workflow for quantifying MK-571 using the d6-IS.
Note: Transitions should be optimized for your specific instrument (Sciex/Thermo/Agilent).
Workflow Logic Diagram
Figure 2: Step-by-step bioanalytical workflow ensuring data integrity.
References
FDA (2018). Bioanalytical Method Validation Guidance for Industry.[4] U.S. Department of Health and Human Services.[4] Link
Wang, S., et al. (2007). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Journal of Chromatography B. Link
Cayman Chemical. MK-571 (Sodium Salt) Product Information & Biological Activity.Link
Stokvis, E., et al. (2005). Quantitative analysis of anticancer drugs in biological matrices using liquid chromatography coupled with mass spectrometry. Journal of Mass Spectrometry. Link
A Senior Application Scientist's Guide to FDA-Compliant Bioanalytical Method Validation for MK-571-d6
For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. When utilizing isotopically labeled internal standards such as MK-571-d6 in pharmacokinetic and other dru...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. When utilizing isotopically labeled internal standards such as MK-571-d6 in pharmacokinetic and other drug metabolism studies, adherence to the U.S. Food and Drug Administration's (FDA) bioanalytical method validation guidelines is not merely a regulatory hurdle, but a fundamental component of sound scientific practice. This guide provides an in-depth, experience-driven perspective on validating a bioanalytical method incorporating MK-571-d6, ensuring data of the highest quality and reliability.
The Critical Role of the Internal Standard: Why MK-571-d6?
MK-571 is a potent and selective antagonist of the cysteinyl leukotriene D4 (LTD4) receptor, and its deuterated analog, MK-571-d6, is an ideal internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) based bioanalytical assays. The use of a stable isotope-labeled IS is considered the gold standard in quantitative bioanalysis.[1] This is because MK-571-d6 is chemically identical to the analyte of interest (MK-571) and thus exhibits nearly identical behavior during sample preparation, chromatography, and ionization. This co-elution and co-ionization effectively compensates for variability in sample extraction and potential matrix effects, leading to more accurate and precise quantification.
However, the mere inclusion of an internal standard is insufficient. A rigorous validation process is essential to demonstrate that the bioanalytical method is fit for its intended purpose. The FDA's "Bioanalytical Method Validation Guidance for Industry" provides a comprehensive framework for this process.[2]
Core Principles of FDA Bioanalytical Method Validation
Bioanalytical method validation is the process of establishing, through documented evidence, that a specific method is reliable for the quantitative determination of analytes in a given biological matrix.[3][4] The fundamental parameters that must be evaluated include:
Specificity and Selectivity: The ability of the method to differentiate and quantify the analyte from other components in the sample, including endogenous substances, metabolites, and other drugs.[3][4]
Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).[5][6]
Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.[5]
Sensitivity: The lowest concentration of the analyte that can be reliably measured, defined as the lower limit of quantification (LLOQ).[3][7]
Reproducibility: The ability of the method to produce consistent results over time and in different laboratories.[5]
Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.[3][5]
Comparative Analysis: A Validated vs. Non-Validated Method
Instead of comparing MK-571-d6 to alternative internal standards (of which, for MK-571, a stable isotope-labeled version is the most appropriate), this guide will compare the performance of a fully validated bioanalytical method against a non-validated or poorly validated one. This comparison highlights the tangible benefits of adhering to FDA guidelines.
Validation Parameter
Performance of a Fully Validated Method (with MK-571-d6)
Consequences of a Non-Validated or Poorly Validated Method
Specificity/Selectivity
No interfering peaks at the retention time of MK-571 and MK-571-d6.
Inaccurate quantification due to co-eluting endogenous compounds or metabolites.
Accuracy
Mean concentration within ±15% of the nominal value (±20% at LLOQ).[8][9]
Over or underestimation of the true analyte concentration, leading to erroneous pharmacokinetic parameters.
Precision
Coefficient of variation (CV) ≤15% (≤20% at LLOQ).[6][9]
High variability in results, making it difficult to draw meaningful conclusions from the data.
Calibration Curve
Consistent and reproducible with a correlation coefficient (r²) ≥ 0.99.[8]
Non-linear or variable response, leading to inaccurate interpolation of unknown sample concentrations.
Stability
Analyte stability demonstrated under all relevant conditions (freeze-thaw, bench-top, long-term).
Degradation of the analyte leading to underestimation of its concentration.
Internal Standard Response
Consistent across all samples, with predefined acceptance criteria for variability.[1][10]
Erratic IS response can mask true analyte variability or introduce artificial variability, compromising data integrity.
Experimental Workflow for MK-571-d6 Validation
The following is a detailed, step-by-step protocol for the validation of a bioanalytical method for the quantification of MK-571 in human plasma using MK-571-d6 as an internal standard.
Preparation of Stock and Working Solutions
Primary Stock Solutions: Prepare individual stock solutions of MK-571 and MK-571-d6 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.
Working Solutions: Prepare serial dilutions of the MK-571 stock solution to create calibration standards (CS) and quality control (QC) samples. Prepare a separate working solution for MK-571-d6.
Preparation of Calibration Standards and Quality Control Samples
Calibration Standards (CS): Spike blank human plasma with the appropriate MK-571 working solutions to create a series of at least six to eight non-zero concentration levels covering the expected range of the study samples.
Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of three concentration levels: low, medium, and high. These should be prepared from a separate weighing of the reference standard than the calibration standards.
Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (blank, CS, QC, or study sample), add 10 µL of the MK-571-d6 internal standard working solution.
Vortex briefly.
Add 300 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 10,000 x g for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in 100 µL of the mobile phase.
Diagram of the Sample Preparation Workflow
Caption: A typical protein precipitation workflow for plasma samples.
LC-MS/MS Analysis
Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.
MRM Transitions:
MK-571: Precursor ion → Product ion
MK-571-d6: Precursor ion → Product ion
(Note: Specific m/z values would be determined during method development).
Validation Experiments
The following validation experiments should be conducted in accordance with FDA guidelines:
A. Specificity and Selectivity
Protocol: Analyze at least six different lots of blank human plasma to assess for interfering peaks at the retention times of MK-571 and MK-571-d6.
Acceptance Criteria: The response of any interfering peak should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the internal standard.
B. Calibration Curve
Protocol: Analyze a calibration curve in at least three separate runs.
Acceptance Criteria: A linear regression model should be used, and the correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).
C. Accuracy and Precision
Protocol: Analyze QC samples at low, medium, and high concentrations in at least three separate runs on different days.
Acceptance Criteria:
Intra-run and Inter-run Precision: The CV should be ≤ 15% (≤ 20% at the LLOQ).
Intra-run and Inter-run Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).
D. Stability
Protocol: Evaluate the stability of MK-571 in human plasma under the following conditions:
Freeze-Thaw Stability: After at least three freeze-thaw cycles.
Short-Term (Bench-Top) Stability: At room temperature for a duration that reflects the expected sample handling time.
Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a duration that covers the expected sample storage time.
Post-Preparative Stability: In the autosampler for the expected duration of an analytical run.
Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration of the freshly prepared samples.
E. Matrix Effect
Protocol: Assess the ion suppression or enhancement caused by the biological matrix. This is typically done by comparing the response of the analyte in post-extraction spiked samples to the response of the analyte in a neat solution.
Acceptance Criteria: The CV of the matrix factor across different lots of the biological matrix should be ≤ 15%.
Diagram of the Bioanalytical Method Validation Process
Caption: Key stages in the validation of a bioanalytical method.
Conclusion: Trustworthiness Through Rigorous Validation
References
Vertex AI Search. (2025, December 26).
Slideshare.
YouTube. (2020, July 6).
FDA.
PubMed. Recommendations for the bioanalytical method validation of ligand-binding assays to support pharmacokinetic assessments of macromolecules.
FDA.
ResearchGate.
FDA. (2018, May).
FDA. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
FDA.
FDA. Q2(R2)
PubMed. Plasma drug profiles and tolerability of MK-571 (L-660711), a leukotriene D4 receptor antagonist, in man.
PubMed Central. (2024, May 8).
PubMed Central. (2024, March 20). A novel biomarker assay qualification strategy for rare human matrices – a case study of biomarkers in aqueous humor.
ResearchGate. (2018, June 12). I read through the FDA guidlines for LC-MS validation, but it states it for matrix quantification. is it the same for simple APIs in solution?.
ResearchGate. USFDA.
YouTube. (2018, October 16).
Taylor & Francis Online. Crucial Importance of Evaluating Internal Standards (IS)
Chromatography Online. Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples.